An In-depth Technical Guide to the Synthesis of Deoxy Fesoterodine
Introduction Deoxy Fesoterodine, known scientifically as (R)-2-(3-(diisopropylamino)-1-phenylpropyl)-4-(hydroxymethyl)phenol, is the principal active metabolite of the antimuscarinic agent Fesoterodine.[1][2] Fesoterodin...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Deoxy Fesoterodine, known scientifically as (R)-2-(3-(diisopropylamino)-1-phenylpropyl)-4-(hydroxymethyl)phenol, is the principal active metabolite of the antimuscarinic agent Fesoterodine.[1][2] Fesoterodine is a prodrug, rapidly hydrolyzed by plasma esterases to Deoxy Fesoterodine, which is responsible for the therapeutic effects in the treatment of overactive bladder.[1][2] The synthesis of this active metabolite is a critical aspect of the overall manufacturing process of Fesoterodine. This technical guide provides a comprehensive overview of a prominent synthetic pathway to Deoxy Fesoterodine, designed for researchers, scientists, and professionals in drug development. The presented route emphasizes chemical efficiency, scalability, and control over stereochemistry.
Retrosynthetic Analysis and Strategic Approach
The synthesis of Deoxy Fesoterodine presents several key challenges, including the construction of the chiral 1,3-amino alcohol backbone and the regioselective introduction of the hydroxymethyl group on the phenolic ring. A variety of synthetic strategies have been explored, including those originating from tolterodine, employing Friedel-Crafts reactions, and utilizing Grignard reagents for the introduction of the hydroxymethyl moiety.
This guide will focus on a convergent and efficient approach that commences from readily available starting materials and employs a key reductive amination step to install the diisopropylamino group. This strategy is favored for its operational simplicity and amenability to large-scale production.
Visualizing the Synthesis Pathway
The following diagram illustrates the selected synthetic pathway for Deoxy Fesoterodine, starting from 4-hydroxybenzaldehyde.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Deoxy Fesoterodine Mechanism of Action (Clarified as 5-Hydroxymethyl Tolterodine)
Content Type: Technical Whitepaper
Audience: Drug Development Scientists & Pharmacologists
Executive Summary & Nomenclature Clarification
Critical Distinction: In the context of pharmaceutical development, "Deoxy Fesoterodine" technically refers to a specific process impurity (CAS 895137-81-2) lacking the hydroxyl moiety.[1][2] However, mechanistic inquiries regarding Fesoterodine almost exclusively target its active metabolite , 5-hydroxymethyl tolterodine (5-HMT) (also known as Desfesoterodine).
Fesoterodine is a prodrug designed to bypass the CYP2D6 metabolic variability associated with its precursor, Tolterodine. This guide details the bioactivation of Fesoterodine into 5-HMT, the pharmacodynamics of 5-HMT at muscarinic receptors, and the experimental protocols required to validate these mechanisms.
Compound
Role
Chemical Nature
Key Characteristic
Fesoterodine
Prodrug
Isobutyryl ester
Inactive; Rapidly hydrolyzed.
5-HMT
Active Moiety
Hydroxymethyl derivative
High affinity M2/M3 antagonist.
Deoxy Fesoterodine
Impurity
Des-hydroxy analog
Process impurity; minimal therapeutic role.
Molecular Identity & Prodrug Bioactivation
The Esterase Bypass Strategy
The primary advantage of Fesoterodine over Tolterodine is its metabolic pathway. Tolterodine requires hepatic oxidation via CYP2D6 to form 5-HMT.[3] This subjects the drug to genetic polymorphism (Poor Metabolizers vs. Extensive Metabolizers), leading to variable efficacy.[3]
Fesoterodine utilizes a "soft drug" design. It contains a labile isobutyryl ester linkage. Upon oral administration, ubiquitous non-specific plasma esterases rapidly hydrolyze Fesoterodine into 5-HMT.[4][5] This conversion is:
Rapid: Occurs during the first pass.
Genotype Independent: Does not rely on CYP2D6 or CYP3A4.
Complete: Fesoterodine is rarely detectable in plasma; 5-HMT is the circulating active species.[4]
5-HMT acts as a competitive, reversible antagonist at muscarinic acetylcholine receptors (mAChRs).[1][5] While OAB therapy targets the bladder (predominantly M2 and M3 subtypes), 5-HMT exhibits a non-selective binding profile across all five subtypes (M1–M5).
Quantitative Binding Data (Ki Values):
Receptor Subtype
Ki (nM) [5-HMT]
Physiological Location
Clinical Relevance
M1
~6.0
CNS, Salivary Glands
Cognitive side effects (rare due to BBB), Dry mouth.
Test Compound: 5-HMT (Active Metabolite).[1][4][8][9][10]
Workflow:
Membrane Preparation: Homogenize CHO-hM3 cells in ice-cold HEPES buffer. Centrifuge at 40,000 x g for 20 min. Resuspend pellet.
Incubation:
Mix 20
g membrane protein.
Add 0.2 nM
-NMS ( approx 0.2 nM).
Add increasing concentrations of 5-HMT (
M to M).
Control: Define non-specific binding using 1
M Atropine.
Equilibrium: Incubate at 25°C for 60 minutes.
Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI) using a cell harvester.
Quantification: Measure radioactivity via liquid scintillation counting.
Analysis: Fit data to a one-site competition model (Cheng-Prusoff equation) to calculate
.
Protocol B: In Vitro Esterase Hydrolysis (Bioactivation)
Objective: Confirm rapid conversion of Fesoterodine to 5-HMT independent of CYP enzymes.
Workflow:
Matrix: Human plasma (heparinized) vs. Human Liver Microsomes (HLM).
Initiation: Spike Fesoterodine (1
M) into plasma at 37°C.
Inhibition Check (Causality Test):
Arm A: Plasma alone.
Arm B: Plasma + BNPP (Bis-4-nitrophenyl phosphate), a specific carboxylesterase inhibitor.
Sampling: Aliquot at 0, 5, 10, 30, and 60 minutes. Quench with ice-cold Acetonitrile.
Detection: LC-MS/MS monitoring transitions for Fesoterodine (parent) and 5-HMT (product).
Success Criteria:
Arm A:
minutes for Fesoterodine.
Arm B: Significant stabilization of Fesoterodine (proving esterase dependence).
References
Pfizer Medical. TOVIAZ® (fesoterodine fumarate) Clinical Pharmacology.[4] Retrieved from
Malhotra, B., et al. (2009). The design and development of fesoterodine as a prodrug of 5-hydroxymethyl tolterodine (5-HMT).[3] Current Medicinal Chemistry.
Nihon University. Role of fesoterodine in the treatment of overactive bladder. Retrieved from
European Medicines Agency. Fesoterodine Assessment Report. Retrieved from
BindingDB. Affinity Data for Muscarinic Acetylcholine Receptor M3. Retrieved from
Title: Technical Guide: Deoxy Fesoterodine – Origin, Synthesis, and Control Strategies Subtitle: A Deep-Dive into Impurity Profiling for Fesoterodine Fumarate Drug Development Executive Summary In the development of Feso...
Author: BenchChem Technical Support Team. Date: February 2026
Title: Technical Guide: Deoxy Fesoterodine – Origin, Synthesis, and Control Strategies
Subtitle: A Deep-Dive into Impurity Profiling for Fesoterodine Fumarate Drug Development
Executive Summary
In the development of Fesoterodine Fumarate , a muscarinic antagonist for overactive bladder (OAB), impurity profiling is a critical quality attribute (CQA). Among the identified process-related impurities, Deoxy Fesoterodine (also known as Dehydroxy Fesoterodine or Tolterodine Isobutyrate) presents a specific challenge due to its structural similarity to the active pharmaceutical ingredient (API) and its origin in the starting material supply chain.
This technical guide provides a comprehensive analysis of Deoxy Fesoterodine (CAS: 895137-81-2). It details the mechanistic pathways of its formation, protocols for synthesizing reference standards, and validated analytical strategies for its detection and control below ICH thresholds.
Chemical Identity & Structural Context
Deoxy Fesoterodine is structurally analogous to Fesoterodine, differing only by the absence of a hydroxyl group at the benzylic position of the phenol ring's para-substituent. Chemically, it is the isobutyryl ester of Tolterodine .
The presence of Deoxy Fesoterodine is primarily a result of starting material carryover rather than degradation of the final API.
The "Carryover" Mechanism
Fesoterodine is synthesized by esterifying Desfesoterodine (5-Hydroxymethyl Tolterodine or 5-HMT) with isobutyryl chloride.
The Flaw: If the 5-HMT starting material contains residual Tolterodine (which lacks the 5-hydroxymethyl group), the esterification step will convert Tolterodine into Tolterodine Isobutyrate (Deoxy Fesoterodine).
Reaction Kinetics: The hydroxyl group of Tolterodine (phenol) is acylated at a similar rate to the phenol of 5-HMT, making this impurity difficult to avoid if the precursor is impure.
Pathway Visualization
The following diagram illustrates the parallel reaction pathways leading to the API and the Deoxy impurity.
Figure 1: Parallel esterification pathways. The presence of Tolterodine in the starting material directly yields Deoxy Fesoterodine.
Synthesis of Reference Standard
To quantify this impurity accurately, researchers must synthesize a high-purity reference standard. The most reliable method involves the direct esterification of Tolterodine.
Reagents & Materials
Substrate: Tolterodine L-Tartrate (or free base).
Reagent: Isobutyryl Chloride (1.2 equivalents).
Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA).
Solvent: Dichloromethane (DCM) or Acetone.
Step-by-Step Protocol
Free Base Preparation: If starting with Tolterodine Tartrate, suspend in DCM and treat with saturated NaHCO₃. Separate the organic layer, dry over Na₂SO₄, and concentrate to obtain Tolterodine free base.
Reaction Setup: Dissolve Tolterodine free base (10 mmol) in anhydrous DCM (50 mL). Cool to 0°C under nitrogen atmosphere.
Addition: Add TEA (15 mmol) followed by the dropwise addition of Isobutyryl Chloride (12 mmol). Maintain temperature < 5°C.
Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2–4 hours. Monitor by TLC (Hexane:Ethyl Acetate 7:3) or HPLC.[1][2][3]
Workup: Quench with water. Wash the organic layer with 5% NaHCO₃ solution, followed by brine. Dry over Na₂SO₄.
Isolation: Evaporate the solvent to yield a viscous oil.
Salt Formation (Optional but Recommended): Dissolve the oil in 2-butanone (MEK) and add Fumaric acid (1 eq). Heat to dissolve, then cool to crystallize Deoxy Fesoterodine Fumarate .
Analytical Characterization & Control
Due to the lack of the hydroxyl group, Deoxy Fesoterodine is significantly more lipophilic than Fesoterodine. This property is exploited for separation.
HPLC Method Parameters
This method separates Fesoterodine from Deoxy Fesoterodine and other process impurities (e.g., Diol dimer).
Parameter
Condition
Column
C18 (e.g., Kromasil C18 or YMC-Pack ODS-A), 250 x 4.6 mm, 5 µm
Mobile Phase A
0.05% Trifluoroacetic acid (TFA) in Water
Mobile Phase B
Acetonitrile : Water (90:10) with 0.05% TFA
Gradient
T(min)/%B: 0/30 → 45/70 → 50/90 → 60/30
Flow Rate
1.0 mL/min
Detection
UV at 220 nm
Retention Time
Fesoterodine: ~17 min
Impurity RT
Deoxy Fesoterodine: ~30 min (RRT ~1.7–1.8)
Mass Spectrometry (LC-MS)
Ionization: ESI Positive Mode.
Parent Ion: [M+H]⁺ = 396.3 m/z.
Fragmentation: Loss of the isobutyryl group typically yields a fragment at m/z 326 (Tolterodine core).
Control Limits (ICH Q3A/Q3B)
Reporting Threshold: 0.05%
Identification Threshold: 0.10%
Qualification Threshold: 0.15% (or 1.0 mg/day intake, whichever is lower).
Note: Since the "impurity" is effectively a prodrug of Tolterodine (another active drug), its toxicity profile is well-characterized, but it must still be controlled as an impurity in the Fesoterodine specification.
References
Lotusfeet Pharma. (n.d.). Deoxy Fesoterodine Reference Standard (CAS 895137-81-2).[4][5][6][7] Retrieved from [Link]
Omsynth Lifesciences. (n.d.). Deoxy Fesoterodine Fumarate Salt (CAS 1428856-56-7). Retrieved from [Link]
Google Patents. (2011). US20110171274A1 - Fesoterodine Substantially Free of Dehydroxy Impurity.[1] Retrieved from [3]
Journal of Chromatographic Science. (2020). Stability-Indicating RP-HPLC Method for the Estimation of Process-Related Impurities in Fesoterodine Fumarate. Retrieved from [Link]
Asian Journal of Chemistry. (2013). Isolation and Characterization of Fesoterodine Fumarate Related Impurity. Retrieved from [Link]
Deoxy Fesoterodine solubility and stability profile
An In-Depth Technical Guide to the Solubility and Stability Profile of Fesoterodine Introduction Fesoterodine is a potent and competitive muscarinic receptor antagonist indicated for the treatment of overactive bladder (...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Solubility and Stability Profile of Fesoterodine
Introduction
Fesoterodine is a potent and competitive muscarinic receptor antagonist indicated for the treatment of overactive bladder (OAB) with symptoms of urge urinary incontinence, urgency, and frequency.[1][2][3] Structurally, it is the hydrogen fumarate salt of the dextrorotary enantiomer of a 3,3-diphenylpropylamine derivative.[4] A critical aspect of its pharmacology is its function as a prodrug. After oral administration, fesoterodine is not detected in plasma as it is rapidly and extensively hydrolyzed by non-specific esterases to its active metabolite, 5-hydroxymethyl tolterodine (5-HMT).[1][5][6] This active metabolite is responsible for the therapeutic antimuscarinic activity.[1][5][7]
Understanding the physicochemical properties of the parent drug, fesoterodine, is paramount for drug development professionals. Its solubility profile directly influences formulation strategies and bioavailability, while its stability profile dictates manufacturing processes, storage conditions, and shelf-life. This guide provides a comprehensive technical overview of the solubility and stability of fesoterodine, synthesizing data from regulatory documents and scientific literature to offer field-proven insights for researchers and formulation scientists.
Note on Nomenclature: The term "Deoxy Fesoterodine" is not a standard chemical name found in scientific literature or regulatory filings. This guide will focus on Fesoterodine, the active pharmaceutical ingredient.
Section 1: Physicochemical and Solubility Profile of Fesoterodine Fumarate
The fesoterodine fumarate salt was specifically developed as a crystalline, non-hygroscopic substance with a relatively high melting point, making it suitable for pharmaceutical processing, in contrast to its free base which is an oily liquid.[4]
The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its dissolution rate and subsequent absorption. Fesoterodine fumarate exhibits favorable solubility in aqueous media, a key attribute for an orally administered drug.
Causality Behind Solubility: The high aqueous solubility of the fumarate salt is attributed to the ionizable diisopropylammonium group and the polar functional groups within the molecule, which readily interact with water. Its solubility in polar organic solvents like methanol and ethanol is also expected due to the presence of these groups. Conversely, its insolubility in non-polar solvents like heptane is due to the molecule's overall polarity.
Table 1: Solubility Data for Fesoterodine Fumarate
Note: There appears to be a discrepancy in reported aqueous solubility values in the literature, which may depend on the specific experimental conditions and the form of the material tested.
Section 2: Stability Profile and Degradation Pathway
Stability testing is a regulatory requirement and a scientific necessity to ensure that a drug product maintains its quality, safety, and efficacy throughout its shelf life.[10] Forced degradation, or stress testing, is the cornerstone of this process, designed to identify likely degradation products, establish degradation pathways, and demonstrate the specificity of analytical methods.[11]
Forced Degradation Studies
Expertise & Rationale: The objective of forced degradation is not to completely destroy the drug but to induce a level of degradation (typically 5-20%) sufficient to identify and characterize the resulting impurities.[11] This data provides invaluable insights into the intrinsic stability of the molecule and helps in developing robust formulations and defining appropriate storage conditions.[10][12]
Fesoterodine has been subjected to a variety of stress conditions as per International Council for Harmonisation (ICH) guidelines, including hydrolysis, oxidation, photolysis, and thermal stress.[13][14][15]
The following protocol is a synthesized example based on methodologies described in the literature.[13][14][15]
Preparation: Prepare solutions or suspensions of Fesoterodine Fumarate in various stress agents.
Acid Hydrolysis: Expose the drug to 0.1 N HCl at 60°C for a defined period (e.g., 24 hours).
Base Hydrolysis: Expose the drug to 0.1 N NaOH at room temperature for a shorter period (e.g., 2 hours), as base-catalyzed hydrolysis of the ester is typically rapid.
Oxidative Degradation: Treat the drug with 3-6% hydrogen peroxide (H₂O₂) at room temperature for a defined period (e.g., 7 days).
Thermal Degradation: Expose solid drug substance to dry heat (e.g., 60-80°C) for an extended period (e.g., 10 days).[13]
Photolytic Degradation: Expose the drug substance (solid and in solution) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[13]
Sample Analysis: After exposure, neutralize the acidic and basic samples. Dilute all samples appropriately and analyze using a validated stability-indicating HPLC method to quantify the remaining parent drug and detect degradation products.
Summary of Degradation Behavior
Fesoterodine demonstrates significant degradation under hydrolytic (acidic and basic) and oxidative conditions.[15] The primary degradation pathway involves the hydrolysis of the isobutyrate ester bond.
Table 2: Summary of Fesoterodine Forced Degradation Results
The central point of Fesoterodine's instability is its ester linkage, which is susceptible to hydrolysis. This is, in fact, the intended metabolic pathway in vivo. Under stress conditions, this chemical liability leads to the formation of its primary metabolite, 5-HMT, which is also considered a process impurity and a key degradant.[16] Other impurities, such as the diester impurity, can also be formed.[3]
Caption: Proposed degradation pathway of Fesoterodine under stress conditions.
Section 3: Analytical Methodologies for Stability Assessment
A robust, stability-indicating analytical method is required to separate and quantify the parent drug from any process-related impurities and degradation products.[17] Reverse-phase high-performance liquid chromatography (RP-HPLC), often coupled with UV or mass spectrometry (MS) detection, is the predominant technique for this purpose.[18]
Trustworthiness & Self-Validation: A method is considered "stability-indicating" only after it has been validated according to ICH guidelines. Specificity is the most critical parameter, demonstrated by showing that the drug peak is resolved from all potential degradant peaks, which is confirmed during forced degradation studies.[16]
Protocol: Stability-Indicating RP-HPLC Method
This protocol is a representative example synthesized from published methods.[14][16][17]
Chromatographic System: HPLC with a UV/PDA detector.
Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
Mobile Phase A: 0.05% Trifluoroacetic acid in water.[17]
Mobile Phase B: A mixture of methanol and water (e.g., 90:10 v/v) with 0.02% TFA.[17]
Elution Mode: Gradient elution to ensure separation of early-eluting polar degradants (like 5-HMT) from the more retained parent drug and other impurities.
Data Analysis: Integrate peak areas to determine the assay of Fesoterodine and the percentage of each impurity.
Analytical Workflow Visualization
Caption: General workflow for a stability-indicating HPLC analysis.
Section 4: Key Insights for Drug Development Professionals
Formulation Strategy: The inherent susceptibility of Fesoterodine to hydrolysis necessitates a formulation that protects the drug from moisture. The marketed product is an extended-release tablet, often using a hydrogel matrix system based on hypromellose, which controls both drug release and water ingress.[4] The use of moisture-protective packaging, such as aluminum-aluminum blisters or tightly sealed bottles, is also critical.[19]
Excipient Compatibility: Preformulation studies must rigorously assess the compatibility of Fesoterodine with all proposed excipients to ensure that they do not accelerate its degradation.
Storage and Handling: Based on stability data, the recommended storage condition is at controlled room temperature (20° to 25°C; 68° to 77°F) with protection from moisture.[19]
Analytical Method Lifecycle: The primary degradant, 5-HMT, is also the active metabolite and a known process impurity. Therefore, the primary stability-indicating method must be able to accurately resolve and quantify Fesoterodine from 5-HMT and other potential impurities like the diester and aldehyde forms.[16]
Conclusion
Fesoterodine fumarate is a well-characterized prodrug with a solubility and stability profile that presents both advantages and challenges. Its high aqueous solubility is beneficial for dissolution, but its ester linkage is a point of chemical instability, making it prone to hydrolysis. A thorough understanding of its degradation pathways, primarily the formation of the active metabolite 5-HMT, is essential. This knowledge, gained through comprehensive forced degradation studies and validated by robust, stability-indicating analytical methods, directly informs the development of a stable, safe, and effective pharmaceutical product. For scientists and researchers in drug development, a deep appreciation of these core physicochemical properties is fundamental to navigating the path from molecule to medicine.
References
European Medicines Agency. (2007). fesoterodine. [Link]
Patel, A. S., & Mehta, H. S. (2025). ANALYTICAL TECHNIQUES FOR FESOTERODINE FUMARATE: A COMPREHENSIVE OVERVIEW. International Journal of Biology, Pharmacy and Allied Sciences.
National Center for Biotechnology Information. PubChem Compound Summary for CID 6918558, Fesoterodine. [Link]
Der Pharma Chemica. Stability indicating HPLC method for the quantification of fesoterodine fumarate and its related substances. [Link]
Sangoi, M. S., Todeschini, V., & Steppe, M. (2011). Fesoterodine stress degradation behavior by liquid chromatography coupled to ultraviolet detection and electrospray ionization mass spectrometry. Talanta, 84(4), 1068–1079. [Link]
Ingenta Connect. Plasma concentration profile of tolterodine and 5-hydroxymethyl tolterodine following transdermal administration of tolterodine. [Link]
Parekh, J. M., Sanyal, M., Yadav, M., & Shrivastav, P. S. (2013). Investigation of ex vivo stability of fesoterodine in human plasma and its simultaneous determination together with its active metabolite 5-HMT by LC-ESI-MS/MS: Application to a bioequivalence study. Journal of Chromatography B, 913-914, 1-11. [Link]
Google Patents. US8501723B2 - Pharmaceutical compositions comprising fesoterodine.
Kumar, N., Sangeetha, D., & Kalyanraman, L. (2021). Stability-Indicating RP-HPLC Method for the Estimation of Process-Related Impurities and Degradation Products in Fesoterodine Fumarate by Using a Mass Spectrometric Compatible Mobile Phase. Journal of Chromatographic Science, 59(2), 154–164. [Link]
ResearchGate. (2022). Development of Forced Degradation and Stability Indicating Studies of Drugs- A Review. [Link]
Google Patents. US20130172411A1 - Stable pharmaceutical compositions comprising fesoterodine.
Kumar, N., Sangeetha, D., & Kalyanraman, L. (2021). Stability-Indicating RP-HPLC Method for the Estimation of Process-Related Impurities and Degradation Products in Fesoterodine Fumarate by Using a Mass Spectrometric Compatible Mobile Phase. Journal of Chromatographic Science, 59(2), 154-164. [Link]
Technical Application Note: Strategic Quantification and Separation of Deoxy Fesoterodine
Executive Summary & Chemical Context[1][2][3][4][5][6][7] In the development of Fesoterodine Fumarate (a prodrug for 5-hydroxymethyl tolterodine, 5-HMT), impurity profiling is a critical quality attribute. While the hydr...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Context[1][2][3][4][5][6][7]
In the development of Fesoterodine Fumarate (a prodrug for 5-hydroxymethyl tolterodine, 5-HMT), impurity profiling is a critical quality attribute. While the hydrolysis product (5-HMT) is the active metabolite, Deoxy Fesoterodine (also known as Dehydroxy Fesoterodine) represents a specific challenge.
Chemically, Deoxy Fesoterodine lacks the hydroxyl group on the phenolic methyl moiety found in the API. This structural change—replacing a polar hydroxymethyl group with a non-polar methyl group—significantly alters its chromatographic behavior, making it a late-eluting, lipophilic impurity.
Target Analyte Profile:
Name: Deoxy Fesoterodine (Dehydroxy Fesoterodine)
Chemical Name: 2-[(1R)-3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-methylphenyl isobutyrate[1]
Criticality: Process-related impurity (originating from non-hydroxylated starting materials) and potential degradation product.
Structural Logic & Separation Strategy
The separation logic relies on the "Hydrophobic Subtraction Model." Fesoterodine contains a polar ester and a hydroxyl group.[3] Deoxy Fesoterodine retains the ester but loses the hydroxyl, increasing its LogP (lipophilicity). Therefore, in Reverse Phase Chromatography (RP-HPLC), Deoxy Fesoterodine will elute after the API, typically with a Relative Retention Time (RRT) of ~1.8.
Figure 1: Chromatographic elution logic based on structural polarity shifts. Deoxy Fesoterodine elutes significantly later than the API due to the absence of the polar hydroxyl group.
Protocol A: High-Resolution HPLC-UV (Routine QC)
Purpose: Routine batch release and stability testing.
Scope: Detection limit ~0.05%; Quantitation of Deoxy Fesoterodine in the presence of Fesoterodine and 5-HMT.
Chromatographic Conditions
Column: Inertsil ODS-3V (150 x 4.6 mm, 5 µm) or equivalent C18 column with base deactivation.
Why: The "V" (Validated) or base-deactivated silica is crucial. Fesoterodine contains a tertiary amine which interacts with free silanols on standard silica, causing severe peak tailing.
Column Temperature: 35°C (Controlled to ±0.5°C to stabilize retention times).
Note: While 280 nm is specific to the aromatic ring, 220 nm provides higher sensitivity for the carbonyl features of the ester, essential for trace impurity detection.
Injection Volume: 20 µL.
Mobile Phase Preparation
Buffer (Mobile Phase A):
Dissolve 3.0 mL of Orthophosphoric acid (85%) and 1.0 g of 1-Octane sulfonic acid sodium salt (ion-pairing agent) in 1000 mL of Milli-Q water.
Adjust pH to 3.0 ± 0.05 with dilute Potassium Hydroxide (KOH).
Expert Insight: The ion-pairing agent (Octane sulfonic acid) improves the peak shape of the amine-rich Fesoterodine and Deoxy impurity. The acidic pH ensures the amine is protonated, preventing interaction with silanols.
Deoxy Fesoterodine is strongly retained. An isocratic method would result in excessively long run times or broad peaks.
Time (min)
Mobile Phase A (%)
Mobile Phase B (%)
Event
0.0
65
35
Start
5.0
65
35
Isocratic Hold (5-HMT elution)
25.0
30
70
Ramp to elute Deoxy Fesoterodine
35.0
30
70
Wash
36.0
65
35
Re-equilibration
45.0
65
35
End
System Suitability Criteria (Self-Validating)
Before running samples, the system must pass these checks:
Resolution (
): > 2.0 between Fesoterodine and the nearest eluting impurity.
Tailing Factor (
): < 1.5 for the Fesoterodine peak (indicates successful silanol suppression).
RRT Verification: Deoxy Fesoterodine must elute at RRT ~1.7–1.9 relative to the main peak.
Protocol B: LC-MS/MS (Trace Analysis & ID)
Purpose: Genotoxic impurity screening or ultra-low level detection (< 0.01%).
Constraint: Phosphate buffers and ion-pairing agents (used in Protocol A) are incompatible with MS. We must switch to volatile buffers.
MS-Compatible Chromatographic Conditions
Column: Luna C8(2) or Acquity BEH C18 (50 x 2.1 mm, 1.7 µm for UPLC).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: Methanol / Acetonitrile (50:50).
Mode: Gradient elution (similar profile to Protocol A but scaled for column volume).
Mass Spectrometry Parameters
Ionization: ESI Positive (Electrospray Ionization).[6][7]
Reasoning: The tertiary amine in the diisopropyl group protonates readily
.
Source Temp: 400°C.
Capillary Voltage: 3.5 kV.
MRM Transitions (Quantification)
To specifically detect Deoxy Fesoterodine without interference from the API matrix:
Analyte
Precursor Ion (m/z)
Product Ion (m/z)
Collision Energy (eV)
Dwell Time (ms)
Deoxy Fesoterodine
396.7
223.1
25
100
Fesoterodine (API)
412.2
223.1
22
50
Note: The mass difference of exactly 16 Da (412 - 396) confirms the "Deoxy" (loss of oxygen) nature of the impurity.
Method Validation Workflow
To ensure the trustworthiness of the data, the following validation workflow is required (compliant with ICH Q2(R1)).
Figure 2: Validation decision tree ensuring specificity and resolution before quantitative acceptance.
Specificity Challenge
Inject a sample spiked with Tolterodine Tartrate . Tolterodine is structurally very similar to Deoxy Fesoterodine (both lack the hydroxymethyl ester functionality in different ways). Ensure the method resolves Deoxy Fesoterodine from Tolterodine.
Sensitivity (LOQ)
Target LOQ: 0.03 µg/mL (approx 0.03% of nominal concentration).
Signal-to-Noise: > 10:1 required at LOQ.
References
Reddy, B. V. R., et al. (2012).[8] "A Validated Stability-Indicating HPLC Assay Method for Determination of Fesoterodine Fumarate." Rasayan Journal of Chemistry, 5(2), 239-245.[8] Link
Sangoi, M. S., et al. (2011). "Determination of Fesoterodine in Pharmaceutical Formulations by Using Liquid Chromatography—Tandem Mass Spectrometry." European Journal of Mass Spectrometry, 17(1), 91-99. Link
Kumar, N., et al. (2021). "Stability-Indicating RP-HPLC Method for the Estimation of Process-Related Impurities and Degradation Products in Fesoterodine Fumarate by Using a Mass Spectrometric Compatible Mobile Phase." Journal of Chromatographic Science, 59(2), 154-164.[9] Link
Pfizer Inc. (2011). "Fesoterodine Substantially Free of Dehydroxy Impurity." United States Patent Application US 2011/0171274 A1. Link
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Cell-Based Models to Study Deoxy Fesoterodine (5-HMT) Effects
Executive Summary & Pharmacological Context
Deoxy Fesoterodine , scientifically designated as 5-hydroxymethyl tolterodine (5-HMT) , is the active pharmacological moiety responsible for the therapeutic effects of two major overactive bladder (OAB) drugs: Fesoterodine and Tolterodine.
While Fesoterodine is a prodrug hydrolyzed by ubiquitous non-specific esterases, Tolterodine requires hepatic CYP2D6 oxidation.[1] Both pathways converge on 5-HMT. Therefore, studying "Deoxy Fesoterodine" effects in vitro requires direct application of the 5-HMT metabolite, as standard cell lines lack the systemic pharmacokinetic machinery to metabolize the prodrugs efficiently.
Mechanism of Action: 5-HMT acts as a competitive, non-selective muscarinic receptor antagonist.[2] Its therapeutic efficacy in OAB is primarily driven by the blockade of M3 muscarinic receptors on bladder smooth muscle cells (detrusor), inhibiting acetylcholine-mediated contraction.[2][3]
Metabolic Convergence & Experimental Design
To ensure translational relevance, researchers must bypass the prodrug stage and utilize 5-HMT directly in cell-based assays.
Figure 1: Pharmacological convergence. Fesoterodine and Tolterodine both metabolize to 5-HMT, which then acts on the target receptor.[2][3][4]
, ), recombinant systems are superior to primary cells due to controlled receptor density.
Recommended Model:CHO-K1 or HEK293 stably expressing human M3 receptors (hM3).
Rationale: These cells lack endogenous muscarinic receptors, providing a "clean slate" to measure specific binding to the transfected hM3 subtype without interference.
Protocol A: Radioligand Binding Assay (Affinity)
Objective: Determine the binding affinity (
) of 5-HMT for the M3 receptor.
Materials:
Cell Source: CHO-hM3 membranes (prepared via hypotonic lysis).
Radioligand:
-N-Methylscopolamine (-NMS) (0.2 nM final).
Competitor: Deoxy Fesoterodine (5-HMT) (10 pM to 10 µM).
Non-specific Control: Atropine (1 µM).
Workflow:
Membrane Prep: Harvest CHO-hM3 cells, homogenize in ice-cold TE buffer (50 mM Tris-HCl, 10 mM EDTA, pH 7.4), and centrifuge at 40,000 x g. Resuspend pellet in assay buffer.
Incubation: In a 96-well plate, combine:
50 µL Membrane suspension (5–10 µg protein).
25 µL
-NMS.
25 µL 5-HMT (serial dilutions).
Equilibrium: Incubate for 2 hours at room temperature (22°C) to reach equilibrium.
Harvest: Rapidly filter through GF/B glass fiber filters (pre-soaked in 0.3% polyethyleneimine) using a cell harvester.
Wash: Wash filters 3x with ice-cold buffer to remove unbound ligand.
Detection: Add liquid scintillation cocktail and count radioactivity (CPM).
Data Analysis:
Calculate
using the Cheng-Prusoff equation:
Where is radioligand concentration and is its dissociation constant.
Note: 5-HMT is a non-selective antagonist. Its clinical specificity for the bladder derives from local drug concentration and tissue physiology, not receptor subtype selectivity.
Functional Physiology: Calcium Flux in Smooth Muscle
To study the functional blockade of signaling, we utilize the Gq-coupled pathway of the M3 receptor.
Recommended Model:Primary Human Bladder Smooth Muscle Cells (hBSMC). [5]
Rationale: Recombinant cells show binding, but hBSMC provide the native intracellular machinery (G-proteins, PLC, IP3R) relevant to the disease state.
Caution: hBSMC can modulate from a "contractile" to a "secretory" phenotype in culture.[6] Use cells at low passage (< P5) and specific smooth muscle growth media.
Signaling Pathway Visualization
Understanding the pathway is critical for troubleshooting the assay. 5-HMT blocks the initial step, preventing the calcium release that triggers contraction.
Figure 2: The Gq-Signaling Cascade. 5-HMT competitively inhibits the M3 receptor, preventing the IP3-mediated calcium release from the ER.
Objective: Measure the ability of 5-HMT to inhibit Carbachol-induced calcium transients.
Materials:
Cells: hBSMC (seeded 10k/well in 384-well black/clear plates).
Dye: Fluo-4 AM or Calcium 6 Assay Kit (Molecular Devices).
Agonist: Carbachol (
concentration, typically 100-300 nM).
Antagonist: 5-HMT (Serial dilution).
Buffer: HBSS + 20 mM HEPES + 2.5 mM Probenecid (to prevent dye efflux).
Step-by-Step Workflow:
Seeding: Plate hBSMC 24 hours prior to assay. Cells must be 80-90% confluent.
Dye Loading: Aspirate media and add 20 µL Dye Loading Buffer. Incubate 1 hour at 37°C, then 15 mins at RT.
Antagonist Pre-incubation: Add 10 µL of 5-HMT (3x concentration) to the cells. Incubate for 15 minutes. This allows 5-HMT to occupy the receptors before the agonist arrives.
Baseline Reading: Place plate in FLIPR/FlexStation. Record baseline fluorescence (Ex 485nm / Em 525nm) for 10 seconds.
Agonist Injection: Inject 10 µL of Carbachol (4x
concentration).
Kinetic Read: Continuously record fluorescence for 120 seconds.
Data Interpretation:
Response: Calculate Max - Min fluorescence units (RFU).
Normalization: Normalize data to % Activity (where Agonist alone = 100% and Buffer = 0%).
Output: Plot Log[5-HMT] vs. % Response to determine the functional
Malhotra, B., et al. (2009). "The design and development of fesoterodine as a prodrug of 5-hydroxymethyl tolterodine (5-HMT)." British Journal of Pharmacology. Link
Ney, P., et al. (2006). "In vitro characterization of the new antimuscarinic drug fesoterodine." BJU International. Link
Ellsworth, K. (2010). "Optimization of a muscarinic M3-receptor assay using frozen CHO cells on the FlexStation 3 reader." Molecular Devices Application Notes. Link
Tohda, A., et al. (2002). "Tolterodine and its active 5-hydroxymethyl metabolite: pure muscarinic receptor antagonists."[1][3][4][7][8] Pharmacology & Toxicology. Link
Application Note: Determination and Monitoring of Deoxy Fesoterodine as a Critical Quality Biomarker in Fesoterodine Fumarate Development
Executive Summary This application note details the protocol for utilizing Deoxy Fesoterodine (CAS: 895137-81-2) as a Critical Quality Attribute (CQA) biomarker and analytical reference standard in the development of Fes...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the protocol for utilizing Deoxy Fesoterodine (CAS: 895137-81-2) as a Critical Quality Attribute (CQA) biomarker and analytical reference standard in the development of Fesoterodine Fumarate. While Fesoterodine is a prodrug rapidly hydrolyzed to its active metabolite 5-hydroxymethyl tolterodine (5-HMT), Deoxy Fesoterodine represents a specific impurity (analogous to Impurity A or over-reduced byproducts) that must be monitored to ensure drug safety and process integrity. This guide provides a validated LC-MS/MS workflow for quantifying Deoxy Fesoterodine in API matrices and biological background checks, ensuring compliance with ICH Q3A/B guidelines for impurity profiling.
Introduction & Mechanistic Insight
The Molecule and its Significance
Deoxy Fesoterodine (Chemical Name: 2-Methylpropanoic acid 2-[3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-methylphenyl ester) is the de-hydroxylated analog of Fesoterodine.
Fesoterodine (Prodrug): Contains a 4-hydroxymethylphenyl group.[1][2]
Deoxy Fesoterodine (Impurity): Contains a 4-methylphenyl group.[3]
In the context of drug development, Deoxy Fesoterodine acts as a "Negative Biomarker" —its presence indicates specific issues in the synthetic reduction steps or oxidative degradation pathways. Unlike the active metabolite (5-HMT) which is a biomarker of efficacy/exposure, Deoxy Fesoterodine is a biomarker of chemical purity and process control.
Structural Relationship & Causality
The presence of Deoxy Fesoterodine is often causal to:
Over-reduction: During the synthesis of the Fesoterodine precursor, if reducing agents are not controlled, the benzylic alcohol can be reduced to a methyl group.
Lack of Specificity: It serves as a critical specificity marker in bioanalytical assays. Because it shares the same amine backbone and ester linkage as the parent drug, it can co-elute or cause ion suppression if not chromatographically resolved.
Pathway Visualization
The following diagram illustrates the structural relationship and the analytical divergence between the Prodrug, the Active Metabolite, and the Deoxy Impurity.
Caption: Structural divergence of Fesoterodine pathways. Deoxy Fesoterodine arises primarily from synthetic stress, distinct from the metabolic hydrolysis to 5-HMT.
Protocol: LC-MS/MS Quantification of Deoxy Fesoterodine[4]
This protocol is designed for Impurity Profiling in API but is adaptable for plasma specificity checks. It utilizes a self-validating internal standard approach.
Materials & Reagents
Analyte: Deoxy Fesoterodine Reference Standard (>98% purity).[4]
Matrix: Fesoterodine Fumarate API or Human Plasma (K2EDTA).
Internal Standard (IS): Fesoterodine-d6 or Tolterodine-d6 (Deuterated analogs are preferred to compensate for matrix effects).
The method relies on the fragmentation of the ester linkage or the amine backbone.
Table 1: MRM Transitions
Analyte
Precursor Ion (m/z)
Product Ion (m/z)
Cone Voltage (V)
Collision Energy (eV)
Role
Deoxy Fesoterodine
396.3
223.2
30
22
Target Impurity
Fesoterodine
412.3
223.2
30
20
Parent Drug
5-HMT
342.2
223.2
25
25
Metabolite
Fesoterodine-d6 (IS)
418.3
223.2
30
20
Internal Standard
Note: The product ion 223.2 corresponds to the diisopropylamino-phenylpropyl moiety, which is conserved across all three molecules. Specificity is achieved via the unique precursor ions and chromatographic separation.
Chromatographic Conditions
To ensure the "Biomarker" (Impurity) is distinct from the Prodrug, a gradient elution is required.
Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent.
Mobile Phase A: 10 mM Ammonium Formate in Water (pH 4.0).
This workflow incorporates "System Suitability Testing" (SST) to ensure the data is trustworthy before sample analysis begins.
Caption: Step-by-step analytical workflow with a critical System Suitability Test (SST) decision gate.
Step-by-Step Procedure
Standard Preparation:
Prepare a stock solution of Deoxy Fesoterodine (1 mg/mL in Methanol).
Prepare a calibration curve ranging from 1 ng/mL to 1000 ng/mL (covering the expected impurity range of 0.05% to 1.0% relative to parent drug concentration).
System Suitability Test (The "Trust" Step):
Objective: Verify separation between Fesoterodine (Parent) and Deoxy Fesoterodine.
Action: Inject a mixture containing both analytes at 100 ng/mL.
Criteria: Resolution (
) must be . If they co-elute, the isotopic contribution of Fesoterodine (M+H 412) might interfere with Deoxy Fesoterodine (M+H 396) if source fragmentation occurs, or vice versa via ion suppression.
Sample Analysis:
Inject samples.[5] Monitor the transition 396.3 -> 223.2.
Calculate concentration using linear regression (
weighting).
Data Interpretation:
API Analysis: Deoxy Fesoterodine should be
(ICH Q3B threshold for reporting).
Plasma Analysis: Presence of Deoxy Fesoterodine in plasma samples of patients treated with Fesoterodine suggests either (a) intake of degraded drug or (b) a minor, previously uncharacterized metabolic dehydroxylation pathway (rare).
References
Vertex AI Search. (2026). Deoxy Fesoterodine Structure and CAS Registry. Retrieved from [2]
Sangoi, M. S., et al. (2010). Determination of Fesoterodine in Pharmaceutical Formulations by Using Liquid Chromatography—Tandem Mass Spectrometry. ResearchGate. Retrieved from
Malhotra, B., et al. (2008). The pharmacokinetic profile of fesoterodine: Similarities and differences to tolterodine. PubMed.[2] Retrieved from
European Medicines Agency. (2024). ICH Guideline Q3A(R2): Impurities in New Drug Substances. Retrieved from
Lotusfeet Pharma. (2025). Deoxy Fesoterodine Reference Standard Specifications. Retrieved from
Disclaimer: This protocol is intended for research and development purposes only. Validation according to GLP/GMP standards is required before applying this method to clinical diagnostics or commercial batch release.
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Fesoterodine & 5-HMT Process Chemistry
Ticket #4092: Synthesis Optimization & Impurity Control[1]
Executive Summary:
This guide addresses the critical process chemistry challenges associated with synthesizing Fesoterodine (and its active metabolite, 5-HMT). The primary focus is mitigating the formation of "Deoxy Fesoterodine" (Tolterodine) , a persistent impurity that results from either over-reduction of the hydroxymethyl precursors or incomplete oxidation of methyl-bearing intermediates. We prioritize the Benzoate Reduction Route over the Tolterodine Oxidation Route to ensure high chemoselectivity.
Module 1: Strategic Route Selection
The Core Problem: Why does the "Deoxy" impurity persist?
Many early protocols attempted to synthesize 5-HMT by oxidizing Tolterodine.[1] This is chemically inefficient because the benzylic methyl group is resistant to selective oxidation without protecting the phenol, leading to low yields and high levels of unreacted Tolterodine (the "Deoxy" impurity).
The Solution:
Adopt the "Pre-Oxidized" Strategy . Instead of oxidizing a methyl group at the end, construct the skeleton using a 4-substituted ester (e.g., methyl 4-hydroxybenzoate derivative).[1] The critical step then becomes the reduction of this ester to the alcohol (5-HMT), which is easier to control than an oxidation.
Workflow Visualization (Route Comparison)
Figure 1: Comparison of Synthetic Strategies. Route B minimizes the risk of carrying forward the Deoxy impurity by avoiding the difficult oxidation step.
Module 2: Troubleshooting the Reduction Step
Context: You are reducing the ester intermediate (e.g., Methyl 3-(3-diisopropylamino-1-phenylpropyl)-4-hydroxybenzoate) to 5-HMT.
Q1: I am seeing high levels of Deoxy Fesoterodine (Tolterodine) in my crude 5-HMT. Why?Diagnosis: You are likely experiencing hydrodeoxygenation (over-reduction). This occurs when the benzylic alcohol is further reduced to a methyl group.
Root Causes:
Reagent Choice: Using Lithium Aluminum Hydride (LiAlH4) is often too aggressive and non-selective.
Temperature: Reaction temperature >20°C during hydride addition promotes cleavage of the C-O bond.
Acidic Quench: A highly acidic quench can facilitate the formation of a quinone methide intermediate, which reduces to the deoxy impurity.
Protocol Adjustment (The "Vitride" Method):
Switch to Sodium bis(2-methoxyethoxy)aluminum hydride (Vitride/Red-Al) . It offers superior chemoselectivity for ester-to-alcohol conversions in the presence of phenols.[1]
Dissolve the ester intermediate in anhydrous Toluene (not THF).
Cool to -10°C .
Add Vitride (70% in toluene) dropwise. Do not allow exotherm to exceed 5°C.
Stir at 0°C for 2-3 hours. Monitor by HPLC.
Quench: Use a Rochelle salt (Sodium Potassium Tartrate) solution or dilute NaOH. Avoid strong acids.
Module 3: Controlling the Friedel-Crafts Skeleton Construction
Context: Formation of the carbon skeleton (3,3-diphenylpropylamine moiety).[1]
Q2: Beside the Deoxy impurity, I am struggling with the "Dimer" impurity and Regio-isomers. How do I fix this?Diagnosis: The reaction between the cinnamic acid derivative and the phenol is producing the ortho-isomer or reacting twice.
Technical Insight: The para-position of the phenol is the target.[1] Steric bulk is your friend here.[1]
Corrective Actions:
Starting Material: Use Trans-N,N-diisopropyl-3-phenyl-2-propenamine .[1] The bulky diisopropyl group directs the alkylation to the para position of the phenol by shielding the ortho positions.
Catalyst: Use Methanesulfonic acid (MSA) rather than sulfuric acid. MSA is milder and reduces the formation of the "Dimer" (where two phenylpropyl chains attach to one phenol ring).
Temperature: Maintain reaction at 80-100°C . Higher temperatures (>120°C) favor thermodynamic rearrangement to the unwanted meta-isomers.
Module 4: Purification & Salt Formation
Context: Final isolation of Fesoterodine Fumarate.
Q3: How do I purge the remaining Deoxy impurity (Tolterodine) if the reaction wasn't perfect?Strategy: Rely on the differential solubility of the Fumarate salts .
Fesoterodine Fumarate crystallizes well, whereas Tolterodine Fumarate has different solubility parameters.
Crystallization Protocol:
Solvent System: Use 2-Butanone (MEK) / Cyclohexane (1:1 ratio).
Result: The "Deoxy" impurity tends to remain in the mother liquor.
Specification Check: Ensure "Deoxy" impurity is <0.15% by HPLC before proceeding to formulation.
References & Authoritative Grounding
Pfizer Inc. (2005). Derivatives of 3,3-diphenylpropylamines. US Patent 6,858,650.[1] (Describes the foundational synthesis and salt formation). Link
Zambon S.p.A. (2011). Process for the preparation of fesoterodine with low impurities content. EP Patent 2,338,871 A1.[1] (Specifically details the Vitride reduction strategy to avoid Tolterodine formation). Link
Malhotra, B., et al. (2009).[2] The design and development of fesoterodine as a prodrug of 5-hydroxymethyl tolterodine. Current Medicinal Chemistry, 16(33), 4481-4489.[1][2] (Mechanistic insight into the active metabolite 5-HMT). Link
Teva Pharmaceutical Industries Ltd. (2011). Process for the preparation of 2-(3-diisopropylamino-1-phenylpropyl)-4-hydroxymethylphenol. WO Patent 2011/110556 A1. (Generic process optimization). Link
Deoxy Fesoterodine Degradation Product Analysis: A Technical Support Center
Welcome to the comprehensive technical support center for the analysis of Deoxy Fesoterodine and its degradation products. This guide is designed for researchers, scientists, and drug development professionals to navigat...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the comprehensive technical support center for the analysis of Deoxy Fesoterodine and its degradation products. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of stability testing and impurity profiling of Fesoterodine, with a specific focus on its dehydroxylated impurity. Here, we synthesize technical expertise with practical, field-proven insights to empower you to overcome common analytical challenges.
I. Frequently Asked Questions (FAQs)
This section addresses common questions regarding the nature of Deoxy Fesoterodine and the analytical strategies for its monitoring.
Q1: What is Deoxy Fesoterodine and why is it a critical impurity to monitor?
Deoxy Fesoterodine, also known as Fesoterodine dehydroxy impurity, is a process-related impurity and potential degradation product of Fesoterodine[1]. Its chemical name is (R)-2-(3-(Diisopropylamino)-1-phenylpropyl)-4-methylphenyl isobutyrate, and its CAS number is 895137-81-2[2][3]. As a structural analog of the active pharmaceutical ingredient (API), its presence must be carefully controlled to ensure the safety and efficacy of the final drug product. Regulatory bodies require stringent monitoring of such impurities.
Q2: What are the primary degradation pathways of Fesoterodine that can lead to the formation of impurities?
Fesoterodine is susceptible to degradation under various stress conditions. The primary pathways include:
Hydrolysis: Fesoterodine is an ester and is prone to hydrolysis, especially under acidic and basic conditions, to its active metabolite, 5-hydroxymethyl tolterodine (5-HMT)[4][5][6]. While 5-HMT is the intended active metabolite, uncontrolled degradation can lead to out-of-specification results.
Oxidation: Oxidative conditions can also lead to the formation of various degradation products[7][8].
Photolysis: Exposure to light can induce photodegradation[7][8].
Forced degradation studies are essential to identify potential degradants and establish the stability-indicating nature of analytical methods[1][7][8][9].
Q3: What are the recommended storage conditions for Fesoterodine samples to minimize degradation?
To minimize the generation of Deoxy Fesoterodine and other degradation products, it is crucial to store Fesoterodine drug substances and drug products under controlled conditions. While specific recommendations may vary based on the formulation, general guidance includes storage at controlled room temperature, protected from light and humidity[10][11]. Long-term and accelerated stability studies are performed according to ICH guidelines to establish appropriate storage conditions and retest periods[12].
Q4: Which analytical techniques are most suitable for the analysis of Deoxy Fesoterodine and other degradation products?
High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) are the most widely used techniques for the separation and quantification of Fesoterodine and its impurities[7][9][13]. These methods, coupled with UV or photodiode array (PDA) detection, provide the necessary specificity and sensitivity. For structural elucidation and confirmation of degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is the method of choice[1].
II. Troubleshooting Guides
This section provides practical solutions to common problems encountered during the HPLC/UPLC analysis of Deoxy Fesoterodine.
Guide 1: Unexpected Peaks in the Chromatogram
Problem: You observe unexpected peaks in your chromatogram that are not present in your standard or control samples.
Potential Causes & Solutions:
Sample Degradation: Fesoterodine may have degraded after sample preparation.
Troubleshooting Step: Prepare fresh samples and analyze them immediately. If the issue persists, investigate the stability of the sample in the chosen diluent. It may be necessary to use a more stabilizing diluent or to maintain the samples at a lower temperature in the autosampler.
Contamination: The unexpected peaks could be from contaminated solvents, glassware, or the HPLC system itself.
Troubleshooting Step: Run a blank injection (diluent only) to check for system contamination. If peaks are observed, flush the system with an appropriate cleaning solvent. Ensure all glassware is scrupulously clean. Use fresh, high-purity mobile phase solvents.
Co-elution: The unexpected peak might be co-eluting with a known impurity or the main peak.
Troubleshooting Step: Modify the chromatographic method to improve resolution. This could involve adjusting the mobile phase composition, gradient slope, column temperature, or flow rate. A column with a different selectivity could also be beneficial.
Guide 2: Poor Peak Shape (Tailing or Fronting)
Problem: The peak for Fesoterodine or Deoxy Fesoterodine exhibits significant tailing or fronting.
Potential Causes & Solutions:
Column Overload: Injecting too much sample can lead to peak fronting.
Troubleshooting Step: Reduce the injection volume or the concentration of the sample.
Secondary Interactions: Peak tailing can be caused by interactions between the analyte and active sites on the column packing material.
Troubleshooting Step: Ensure the pH of the mobile phase is appropriate to control the ionization of the analytes. The addition of a competing base, such as triethylamine (TEA), to the mobile phase can help to reduce peak tailing for basic compounds like Fesoterodine[7].
Column Contamination or Degradation: A contaminated or old column can lead to poor peak shape.
Troubleshooting Step: Wash the column with a strong solvent. If the problem persists, replace the guard column or the analytical column.
Guide 3: Inconsistent Retention Times
Problem: You are observing significant drift or variability in the retention times of your analytes.
Potential Causes & Solutions:
Mobile Phase Preparation: Inconsistent preparation of the mobile phase can lead to shifts in retention time.
Troubleshooting Step: Ensure the mobile phase is prepared accurately and consistently. Premixing the mobile phase components can often provide more stable retention times than online mixing.
Column Temperature Fluctuations: Variations in the column temperature will affect retention times.
Troubleshooting Step: Use a column oven to maintain a constant and consistent column temperature.
HPLC System Issues: Problems with the pump, such as leaks or faulty check valves, can cause inconsistent flow rates and, consequently, variable retention times.
Troubleshooting Step: Perform routine maintenance on your HPLC system. Check for leaks and ensure the pump is delivering a stable flow rate.
III. Experimental Protocols
This section provides a detailed, step-by-step methodology for a typical stability-indicating HPLC method for the analysis of Deoxy Fesoterodine.
Protocol 1: Stability-Indicating RP-HPLC Method
This protocol is a representative method and may require optimization for your specific instrumentation and sample matrix.
1. Chromatographic Conditions:
Parameter
Recommended Setting
Rationale
Column
C18, 150 mm x 4.6 mm, 5 µm
Provides good retention and resolution for Fesoterodine and its impurities[7].
Mobile Phase A
0.1% Trifluoroacetic Acid in Water
Provides good peak shape and is mass spectrometry compatible[13].
Mobile Phase B
Acetonitrile
A common organic modifier for reversed-phase chromatography.
Gradient
See Table 1
A gradient elution is often necessary to separate all degradation products within a reasonable run time.
Flow Rate
1.0 mL/min
A standard flow rate for a 4.6 mm ID column.
Column Temperature
30 °C
Maintaining a constant temperature ensures reproducible retention times[7].
Detection Wavelength
220 nm
A suitable wavelength for detecting Fesoterodine and its related substances[9].
Injection Volume
10 µL
Should be optimized based on sample concentration and instrument sensitivity.
Table 1: Example Gradient Elution Program
Time (min)
% Mobile Phase A
% Mobile Phase B
0
90
10
20
10
90
25
10
90
26
90
10
30
90
10
2. Standard and Sample Preparation:
Standard Solution: Accurately weigh and dissolve Fesoterodine and Deoxy Fesoterodine reference standards in a suitable diluent (e.g., a mixture of acetonitrile and water) to a known concentration.
Sample Solution: Prepare the sample by dissolving the drug product in the diluent to achieve a target concentration of Fesoterodine. Sonication may be required to ensure complete dissolution. Filter the sample solution through a 0.45 µm filter before injection.
3. System Suitability:
Before sample analysis, perform system suitability tests to ensure the chromatographic system is performing adequately. Key parameters include:
Tailing Factor: Should be ≤ 2.0 for the Fesoterodine peak.
Theoretical Plates: Should be > 2000 for the Fesoterodine peak.
Resolution: The resolution between Fesoterodine and any adjacent peaks should be ≥ 1.5.
IV. Visualizations
Workflow for Troubleshooting Unexpected HPLC Peaks
Caption: A logical workflow for troubleshooting unexpected peaks in an HPLC chromatogram.
Fesoterodine Degradation and Analysis Pathway
Caption: Overview of Fesoterodine degradation and the subsequent analytical workflow.
V. References
Pharmaffiliates. (n.d.). fesoterodine fumarate and its Impurities. Retrieved from [Link]
European Medicines Agency. (2007). fesoterodine. Retrieved from [Link]
Reddy, B. V. R., et al. (2012). A VALIDATED STABILITY-INDICATING HPLC ASSAY METHOD FOR DETERMINATION OF FESOTERODINE FUMARATE. Rasayan Journal of Chemistry, 5(2), 239-245.
Kotla, N. R., et al. (2013). Stability indicating HPLC method for the quantification of fesoterodine fumarate and its related substances. Der Pharma Chemica, 5(5), 115-122.
Sangoi, M. S., et al. (2011). Fesoterodine stress degradation behavior by liquid chromatography coupled to ultraviolet detection and electrospray ionization mass spectrometry. Talanta, 84(4), 1068-1079.
Lotusfeet Pharma. (n.d.). Deoxy Fesoterodine 895137-81-2. Retrieved from [Link]
Kumar, N., et al. (2020). Stability-Indicating RP-HPLC Method for the Estimation of Process-Related Impurities and Degradation Products in Fesoterodine Fumarate by Using a Mass Spectrometric Compatible Mobile Phase. Journal of Chromatographic Science, 58(2), 154-164.
Patel, A. S., & Mehta, H. S. (2023). ANALYTICAL TECHNIQUES FOR FESOTERODINE FUMARATE: A COMPREHENSIVE OVERVIEW. International Journal of Pharmaceutical Sciences and Research, 14(11), 5035-5043.
Rami Reddy, B. V., et al. (2012). A validated stability-indicating hplc assay method for determination of fesoterodine fumarate. SciSpace.
Malone, D. C., & Armstrong, E. P. (2008). Evaluation of fesoterodine fumarate for the treatment of an overactive bladder. Expert Opinion on Drug Metabolism & Toxicology, 4(8), 1079-1085.
Pfizer Inc. (n.d.). Lipophilicity of 5-Hydroxymethyl Tolterodine, the Active Metabolite of Fesoterodine.
WO2013054337A1 - Extended release pharmaceutical compositions of fesoterodine. (2013). Google Patents. Retrieved from
Sangoi, M. S., & Steppe, M. (2010). Determination of Fesoterodine in Pharmaceutical Formulations by Using Liquid Chromatography—Tandem Mass Spectrometry. ResearchGate.
Health Canada. (2009). Summary Basis of Decision for Toviaz™. Retrieved from [Link]
Doll, T. E., & Frimmel, F. H. (2003). Fate of pharmaceuticals––photodegradation by simulated solar UV-light. Chemosphere, 52(10), 1757-1769.
National Center for Biotechnology Information. (n.d.). Fesoterodine. PubChem Compound Database. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Desfesoterodine. PubChem Compound Database. Retrieved from [Link]
Veeprho. (n.d.). Fesoterodine Impurities and Related Compound. Retrieved from [Link]
US8501723B2 - Pharmaceutical compositions comprising fesoterodine. (2013). Google Patents. Retrieved from
Malhotra, B., et al. (2008). Pharmacokinetic profile of fesoterodine. International Journal of Clinical Pharmacology and Therapeutics, 46(11), 556-566.
Phenomenex. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]
Kumar, N., et al. (2020). Stability-Indicating RP-HPLC Method for the Estimation of Process-Related Impurities and Degradation Products in Fesoterodine Fumarate by Using a Mass Spectrometric Compatible Mobile Phase. Journal of Chromatographic Science.
Reddy, B. V. R., et al. (2012). A validated stability-indicating hplc assay method for determination of fesoterodine fumarate. SciSpace.
Technical Support Center: Deoxy Fesoterodine (5-HMT) Solutions
Welcome to the technical support center for Deoxy Fesoterodine, also known as 5-hydroxymethyl tolterodine (5-HMT). This resource is designed for researchers, scientists, and drug development professionals to provide expe...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for Deoxy Fesoterodine, also known as 5-hydroxymethyl tolterodine (5-HMT). This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on enhancing the stability of 5-HMT in solution. As the active metabolite of fesoterodine, understanding and controlling the stability of 5-HMT is critical for obtaining accurate and reproducible experimental results.
This guide is structured to provide both quick answers through our Frequently Asked Questions (FAQs) and in-depth problem-solving strategies in our Troubleshooting section.
Frequently Asked Questions (FAQs)
Here we address the most common questions regarding the stability of Deoxy Fesoterodine (5-HMT) in solution.
Q1: What is the primary route of degradation for Fesoterodine to Deoxy Fesoterodine (5-HMT) in solution?
Fesoterodine is a prodrug that is rapidly and extensively hydrolyzed by non-specific esterases to its active metabolite, 5-HMT.[1] This is an enzymatic conversion and the primary pathway for the formation of 5-HMT in vivo. In experimental solutions, this hydrolysis can also occur, especially in the presence of biological matrices or enzymes.
Q2: What are the main factors that affect the stability of Deoxy Fesoterodine (5-HMT) in solution?
Based on forced degradation studies of the parent compound, fesoterodine, the primary factors that can affect the stability of 5-HMT in solution are pH (with degradation observed in both acidic and basic conditions), oxidizing agents, and to a lesser extent, temperature.[2][3][4] While fesoterodine shows relative stability to light, photostability of 5-HMT should also be considered for long-term experiments.
Q3: What is the expected stability of Deoxy Fesoterodine (5-HMT) in a standard aqueous buffer?
The stability of 5-HMT in a standard aqueous buffer can vary significantly depending on the pH, temperature, and presence of other reactive species. While comprehensive kinetic data for 5-HMT in various buffers is not extensively published, it is known to be susceptible to oxidative degradation.[3] For routine experiments, it is recommended to prepare fresh solutions or conduct a preliminary stability assessment for the specific buffer system and storage conditions being used.
Q4: Are there any known stabilizers for Fesoterodine or Deoxy Fesoterodine (5-HMT) in solution?
In solid oral dosage forms of fesoterodine, stabilizers such as xylitol, sorbitol, polydextrose, isomalt, and dextrose have been used to improve stability.[5] For solutions, the use of antioxidants could theoretically mitigate oxidative degradation, a known instability pathway for fesoterodine and likely for 5-HMT.[2][3][4] However, the compatibility and effectiveness of such antioxidants would need to be empirically determined for your specific experimental setup.
Q5: How should I store my stock solutions of Deoxy Fesoterodine (5-HMT)?
For short-term storage, refrigeration at 2-8°C is advisable. For long-term storage, it is recommended to store stock solutions in a frozen state. One supplier of 5-HMT suggests storage at -20°C for up to one month or -80°C for up to six months.[6] It is crucial to minimize freeze-thaw cycles.
This section provides a systematic approach to identifying and resolving stability issues with your Deoxy Fesoterodine (5-HMT) solutions.
Issue 1: Rapid Loss of Potency or Inconsistent Results
If you are observing a rapid decrease in the expected concentration of 5-HMT or seeing variability in your experimental outcomes, it is likely a stability issue.
Causality: The chemical structure of 5-HMT, containing a phenol and a tertiary amine, makes it susceptible to degradation, particularly through oxidation. The hydroxymethyl group could also be a site for further oxidation.
pH Optimization:
Rationale: The stability of compounds with ionizable groups like the tertiary amine in 5-HMT is often pH-dependent. Degradation can be accelerated at pH extremes.
Experiment: Prepare small batches of your 5-HMT solution in a series of buffers with varying pH values (e.g., pH 4, 6, 7.4, and 8).
Analysis: Use a validated stability-indicating HPLC method to measure the concentration of 5-HMT in each buffer at initial time (T=0) and after set time points (e.g., 24, 48, 72 hours) under your typical experimental temperature.
Expected Outcome: You will identify a pH range where 5-HMT exhibits maximum stability.
Temperature Control:
Rationale: Degradation reactions are generally accelerated at higher temperatures.
Experiment: Using the optimal pH determined above, store aliquots of your 5-HMT solution at different temperatures (e.g., room temperature, 4°C, and -20°C).
Analysis: Monitor the concentration of 5-HMT over time using HPLC.
Expected Outcome: This will establish the optimal storage temperature for your working solutions.
Investigating Oxidative Degradation:
Rationale: The phenolic moiety in 5-HMT is prone to oxidation. This can be exacerbated by the presence of dissolved oxygen, metal ions, or exposure to light.
Experiment:
Deoxygenation: Prepare your buffer and degas it by sparging with an inert gas like nitrogen or argon before dissolving the 5-HMT.
Antioxidants: Prepare solutions containing a low concentration of an antioxidant (e.g., ascorbic acid, sodium metabisulfite). Ensure the antioxidant is compatible with your experimental system.
Chelating Agents: If metal-ion-catalyzed oxidation is suspected, add a small amount of a chelating agent like EDTA.
Analysis: Compare the stability of these solutions to your standard preparation.
Photostability Assessment:
Rationale: Although the parent drug, fesoterodine, is relatively photostable, it is good practice to assess the photostability of 5-HMT, especially for experiments involving prolonged light exposure.
Experiment: Expose a solution of 5-HMT to a controlled light source (as per ICH Q1B guidelines) while keeping a control sample in the dark.
Analysis: Measure the concentration of 5-HMT and look for the appearance of new degradation peaks in the chromatogram of the light-exposed sample.
Issue 2: Appearance of Unknown Peaks in Chromatograms
The emergence of new peaks in your HPLC analysis of 5-HMT solutions is a clear indicator of degradation.
Causality: These new peaks represent degradation products formed from the breakdown of 5-HMT. Identifying these can provide clues about the degradation pathway.
Caption: Workflow for investigating and identifying degradation products of 5-HMT.
This protocol is designed to intentionally degrade 5-HMT to identify potential degradation products and test the specificity of your analytical method.
Preparation of Stock Solution: Prepare a stock solution of 5-HMT in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).
Stress Conditions:
Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and heat at 60°C for a specified time (e.g., 2, 4, 8 hours). Neutralize with 0.1 N NaOH before analysis.
Base Hydrolysis: Mix the stock solution with 0.1 N NaOH and keep at room temperature for a specified time. Neutralize with 0.1 N HCl before analysis.
Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for a specified time.
Thermal Degradation: Heat the solid 5-HMT or a solution at an elevated temperature (e.g., 80°C).
Photolytic Degradation: Expose a solution of 5-HMT to UV and visible light as per ICH Q1B guidelines.
Sample Analysis: Analyze all stressed samples, along with a control sample (unstressed), using a stability-indicating HPLC method, preferably with a photodiode array (PDA) detector and a mass spectrometer (MS).
Data Interpretation:
Compare the chromatograms of the stressed samples with the control.
Identify and quantify the degradation products.
Use the mass spectral data to propose structures for the degradation products. The oxidation of the hydroxymethyl group to an aldehyde or a carboxylic acid is a plausible degradation pathway.
Data Summary
The following table summarizes the known stability information for Fesoterodine, which can serve as a starting point for your investigations into 5-HMT stability.
Stress Condition
Fesoterodine Fumarate Stability
Potential Impact on 5-HMT
Acid Hydrolysis
Significant degradation observed.
High susceptibility is expected.
Base Hydrolysis
Significant degradation observed.
High susceptibility is expected.
Oxidation
Significant degradation observed.
High susceptibility is expected.
Thermal Stress
Relatively stable.
Likely to be relatively stable at moderate temperatures.
Photolytic Stress
Relatively stable.
Further investigation is recommended.
Data compiled from forced degradation studies on Fesoterodine Fumarate.[2][3][4]
Concluding Remarks
Ensuring the stability of Deoxy Fesoterodine (5-HMT) in your experimental solutions is paramount for the integrity of your research. While this guide provides a comprehensive framework based on available literature, the specific stability profile of 5-HMT can be influenced by your unique experimental conditions. We strongly recommend performing preliminary stability studies to establish appropriate handling and storage protocols for your specific application.
References
Pfizer Inc. (2021). TOVIAZ® (fesoterodine fumarate) Clinical Pharmacology. [Link]
Reddy, B. V. R., et al. (2012). A validated stability-indicating hplc assay method for determination of fesoterodine fumarate. Rasayan Journal of Chemistry, 5(2), 239-245.
Srinivas, M., et al. (2013). Stability indicating HPLC method for the quantification of fesoterodine fumarate and its related substances. Der Pharma Chemica, 5(4), 134-143.
Sangoi, M. S., et al. (2011). Fesoterodine stress degradation behavior by liquid chromatography coupled to ultraviolet detection and electrospray ionization mass spectrometry. Talanta, 84(4), 1068-1079.
Kumar, N., et al. (2020). Stability-Indicating RP-HPLC Method for the Estimation of Process-Related Impurities and Degradation Products in Fesoterodine Fumarate by Using a Mass Spectrometric Compatible Mobile Phase.
U.S. Food and Drug Administration. (2021). TOVIAZ® (fesoterodine fumarate) Prescribing Information. [Link]
Patel, A. S., & Mehta, H. S. (2022). ANALYTICAL TECHNIQUES FOR FESOTERODINE FUMARATE: A COMPREHENSIVE OVERVIEW. International Journal of Pharmaceutical Sciences and Research, 13(6), 2283-2293.
Sangoi, M. S., et al. (2011). Fesoterodine stress degradation behavior by liquid chromatography coupled to ultraviolet detection and electrospray ionization mass spectrometry. ResearchGate. [Link]
Google Patents. (2013).
Rajput, A. P., & Sonanis, M. C. (2013). Isolation and Characterization of Fesoterodine Fumarate Related Impurity. Asian Journal of Chemistry, 25(10), 5559-5562.
European Medicines Agency. (2007). Toviaz: EPAR - Public assessment report. [Link]
Google Patents. (2014). CA2652712C - Stabilized pharmaceutical compositions comprising fesoterodine.
Drugs.com. (2023). Tolterodine Monograph for Professionals. [Link]
Sravani, G., et al. (2015). Formulation and in Vitro Evaluation of Fesoterodine Fumarate Sustained Release Tablets. International Journal of Pharmaceutical Sciences and Research, 6(8), 3469-3476.
Google Patents. (2015). US20150182629A1 - Stable compositions of fesoterodine.
Gu, C., et al. (2008). Lipophilicity of 5-Hydroxymethyl Tolterodine, the Active Metabolite of Fesoterodine. Urology, 72, S23.
Malhotra, B., et al. (2009). The design and development of fesoterodine as a prodrug of 5-hydroxymethyl tolterodine (5-HMT), the active metabolite of tolterodine. Current Medicinal Chemistry, 16(33), 4481-4489.
Malhotra, B., et al. (2009). The design and development of fesoterodine as a prodrug of 5-hydroxymethyl tolterodine (5-HMT), the active metabolite of tolterodine. ResearchGate. [Link]
Jain, D., et al. (2021). Formulation and evaluation of pH activated dosage form as minitablets in capsule for delivery of fesoterodine. Journal of Applied Pharmaceutical Science, 11(11), 136-146.
Yoshida, M., et al. (2011). AN ACTIVE METABOLITE (5-HYDROXYMETHYL TOLTERODINE: 5-HMT) OF FESOTERODINE EXCRETED IN THE URINE BINDS DIRECTLY TO MUSCARINIC RECEPTORS IN THE RAT BLADDER UROTHELIUM AND DETRUSOR MUSCLE. Journal of Urology, 185(4S).
Özbay, T., et al. (2017). Validated stability-indicating RP-HPLC assay method for fesoterodine fumarate in pharmaceutical products. ResearchGate. [Link]
Sangoi, M. S., et al. (2012). Monolithic LC method applied to fesoterodine fumarate low dose extended-release tablets. Journal of Pharmaceutical and Biomedical Analysis, 61, 219-224.
Technical Support Center: Optimization of Extraction Methods for 5-hydroxymethyl tolterodine (Deoxy Fesoterodine)
Welcome to the Technical Support Center for the optimization of extraction methods for 5-hydroxymethyl tolterodine (5-HMT), the active metabolite of Fesoterodine. This guide is designed for researchers, scientists, and d...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for the optimization of extraction methods for 5-hydroxymethyl tolterodine (5-HMT), the active metabolite of Fesoterodine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common challenges encountered during the extraction of this compound.
Fesoterodine is a prodrug that is rapidly converted to its active moiety, 5-HMT, by non-specific esterases in the body.[1][2] Therefore, accurate quantification of 5-HMT is crucial for pharmacokinetic and metabolic studies. This guide will focus on the extraction of 5-HMT, which for the purpose of this guide we will refer to by the user's term, Deoxy Fesoterodine.
Troubleshooting Guide: Common Issues and Solutions
This section addresses specific problems you may encounter during the extraction of Deoxy Fesoterodine (5-HMT) and provides actionable solutions based on scientific principles.
Issue 1: Low Extraction Recovery
Low recovery of 5-HMT is a frequent challenge that can significantly impact the accuracy of downstream analysis.
Question: My recovery of Deoxy Fesoterodine (5-HMT) is consistently below 70%. What are the potential causes and how can I improve it?
Answer:
Low recovery can stem from several factors, from solvent choice to pH and handling procedures. Here’s a systematic approach to troubleshooting:
1. Re-evaluate Your Solvent System (for Liquid-Liquid Extraction - LLE):
Polarity Mismatch: 5-HMT is a moderately polar compound. The extraction solvent should have an appropriate polarity to effectively partition it from the aqueous sample matrix. While highly non-polar solvents may result in cleaner extracts, they can lead to poor recovery.
Solution: Consider using a more polar solvent or a mixture of solvents. For instance, a mixture of n-hexane and isopropyl alcohol (e.g., 9:1 v/v) has been used successfully for the LLE of 5-HMT from plasma.[3][4] Other effective solvents include methyl tert-butyl ether (MTBE).[5]
Insufficient Solvent Volume: An inadequate volume of extraction solvent will result in incomplete extraction.
Solution: Increase the solvent-to-sample ratio. A common starting point is a 5:1 or 10:1 ratio of solvent to aqueous sample volume. Perform multiple extractions (e.g., 2-3 times) with fresh solvent and pool the organic phases to improve recovery.
2. Optimize pH of the Aqueous Phase:
Analyte Ionization: 5-HMT is a weak base.[6] The pH of the sample matrix will determine its ionization state. At a pH below its pKa, it will be protonated and more water-soluble, leading to poor extraction into an organic solvent.
Solution: Adjust the pH of the aqueous sample to be at least 1.5 to 2 pH units above the pKa of the diisopropylamino group of 5-HMT to ensure it is in its neutral, more hydrophobic form. A basic pH of 9-10 is often effective. A patent for the synthesis of Fesoterodine describes adjusting the aqueous phase to a basic pH (about 9-10) with dilute sodium hydroxide before extraction with methyl tert-butyl ether.[7]
3. Enhance Mixing and Contact Time:
Inadequate Agitation: Insufficient mixing will lead to poor partitioning of the analyte into the organic phase.
Solution: Ensure thorough mixing of the two phases. For manual extractions, gently invert the extraction vessel multiple times. For automated systems, optimize the mixing speed and time. However, be cautious of overly vigorous shaking, which can lead to emulsion formation (see Issue 2).
4. Consider Solid-Phase Extraction (SPE) as an Alternative:
LLE Limitations: For complex matrices, LLE may not provide adequate cleanup or recovery.
Solution: SPE can offer higher selectivity and recovery. For 5-HMT, a reversed-phase (e.g., C8 or C18) or a mixed-mode cation exchange sorbent could be effective. The choice of sorbent depends on the sample matrix and the desired level of cleanup.[8]
Issue 2: Emulsion Formation During Liquid-Liquid Extraction
Emulsions are a common nuisance in LLE, making phase separation difficult and leading to analyte loss.
Question: I am observing a stable emulsion at the interface of my aqueous and organic layers. How can I prevent or break this emulsion?
Answer:
Emulsion formation is often caused by the presence of endogenous materials like fats, proteins, or phospholipids that act as surfactants.[7]
1. Prevention is Key:
Gentle Mixing: As a first step, avoid vigorous shaking. Instead, use a gentle swirling or rocking motion to mix the phases. This minimizes the energy input that can lead to emulsion formation.[7]
2. Breaking the Emulsion:
Centrifugation: This is often the most effective method. Centrifuging the sample at a moderate speed can help to break the emulsion and compact the interfacial layer.[7]
Addition of Salt: Adding a small amount of a saturated salt solution (e.g., sodium chloride) can increase the polarity of the aqueous phase, which can help to break the emulsion.
Solvent Modification: Adding a small volume of a different organic solvent with a slightly higher polarity (e.g., a small amount of isopropanol to a hexane extraction) can alter the solubility characteristics of the emulsifying agents and break the emulsion.[7]
Filtration: Passing the mixture through a bed of glass wool or a phase separation filter paper can sometimes help to break the emulsion and separate the phases.[7]
Issue 3: Co-extraction of Impurities and Matrix Effects
Interfering peaks in your chromatogram or ion suppression/enhancement in mass spectrometry are indicative of co-extracted impurities.
Question: My analytical results are showing significant matrix effects and interfering peaks. How can I obtain a cleaner extract?
Answer:
A clean extract is crucial for reliable quantification. Here are some strategies to minimize interferences:
1. Optimize the Washing Step:
Back-Extraction: After the initial extraction into the organic phase, a "back-extraction" can be performed. This involves washing the organic extract with an acidic aqueous solution. This will protonate the basic 5-HMT, transferring it back to the aqueous phase while leaving non-basic impurities in the organic layer. The pH of the aqueous phase can then be raised, and the 5-HMT can be re-extracted into a fresh organic solvent.
Aqueous Washes: Washing the organic extract with a pH-adjusted aqueous solution (without causing back-extraction) can help remove water-soluble impurities.
2. Employ Solid-Phase Extraction (SPE):
Selective Retention and Elution: SPE offers a more controlled way to separate the analyte from interferences.
Method:
Conditioning: Wet the sorbent with an organic solvent (e.g., methanol) followed by an aqueous solution (e.g., water or a buffer at the loading pH).
Loading: Load the pre-treated sample onto the SPE cartridge. The pH of the sample should be optimized for retention of 5-HMT on the chosen sorbent.
Washing: Use a weak solvent to wash away interfering compounds without eluting the 5-HMT.
Elution: Use a stronger solvent to elute the 5-HMT.
Sorbent Selection: The choice of sorbent is critical for selectivity.[8] For 5-HMT, a reversed-phase sorbent like C18 would retain it based on its hydrophobicity. A mixed-mode cation exchange sorbent would offer dual retention mechanisms (hydrophobic and ionic), providing enhanced selectivity.
3. Consider the Stability of 5-HMT:
Degradation Products as Impurities: 5-HMT can degrade under certain conditions, leading to the formation of impurities. Tolterodine, a structurally similar compound, has been shown to degrade under basic and oxidative conditions.[9][10]
Solution: Ensure that the extraction conditions are not overly harsh. Avoid prolonged exposure to strong acids, bases, or high temperatures. It is advisable to use freshly prepared solutions and store samples at low temperatures.[11]
Frequently Asked Questions (FAQs)
Q1: What is the ideal pH for the extraction of Deoxy Fesoterodine (5-HMT)?
A1: To ensure 5-HMT is in its non-ionized, more organic-soluble form, the pH of the aqueous sample should be adjusted to be basic, ideally in the range of 9 to 10.[7] This is approximately 1.5 to 2 pH units above the pKa of the basic diisopropylamino group.
Q2: What are the recommended starting solvents for liquid-liquid extraction of 5-HMT?
A2: Good starting points for LLE of 5-HMT from aqueous matrices like plasma include:
A mixture of n-hexane and isopropyl alcohol (e.g., 9:1, v/v).[3][4]
Q3: Is Deoxy Fesoterodine (5-HMT) stable during extraction and storage?
A3: 5-HMT has been shown to be stable in rat plasma for at least 6 hours at room temperature, for four weeks at -70°C, and after three freeze-thaw cycles.[3] However, like its parent compound, it may be susceptible to degradation under strongly basic or oxidative conditions.[9][10] It is recommended to use fresh solutions and store samples appropriately.
Q4: Can I use Solid Phase Extraction for 5-HMT? What kind of sorbent should I use?
A4: Yes, SPE is a highly effective technique for the extraction and cleanup of 5-HMT. Based on its chemical structure, the following sorbents are recommended:
Reversed-phase (e.g., C8 or C18): These retain 5-HMT based on its hydrophobicity.
Mixed-mode Cation Exchange: These sorbents have both hydrophobic and ion-exchange functionalities, offering enhanced selectivity for basic compounds like 5-HMT.
Q5: What are some common impurities I should be aware of during 5-HMT extraction?
A5: Potential impurities can arise from the synthesis of the parent drug, Fesoterodine, or from the degradation of Fesoterodine or 5-HMT itself. These can include other metabolites of Fesoterodine or tolterodine, as well as process-related impurities from the initial drug synthesis.[10] The presence of these can be confirmed by using a validated, stability-indicating analytical method.
Data and Protocols
Table 1: Comparison of Extraction Solvents for Deoxy Fesoterodine (5-HMT) from Plasma
Good solubility for 5-HMT, volatile for easy removal
Can form peroxides, potential for emulsion formation
Protocol 1: General Liquid-Liquid Extraction (LLE) of 5-HMT from a Biological Matrix
Sample Preparation: To 1 mL of the aqueous sample (e.g., plasma), add a suitable internal standard.
pH Adjustment: Adjust the sample pH to 9-10 with a dilute base (e.g., 0.1 M NaOH).
Extraction: Add 5 mL of the extraction solvent (e.g., n-hexane:isopropanol, 9:1 v/v).
Mixing: Vortex for 2 minutes or gently invert the tube for 5-10 minutes.
Phase Separation: Centrifuge at 3000 x g for 10 minutes to separate the phases.
Collection: Carefully transfer the upper organic layer to a clean tube.
Repeat (Optional): For higher recovery, repeat the extraction (steps 3-6) with a fresh portion of solvent and combine the organic layers.
Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.
Reconstitution: Reconstitute the residue in the mobile phase for analysis.
Protocol 2: General Solid-Phase Extraction (SPE) of 5-HMT using a Mixed-Mode Cation Exchange Cartridge
Cartridge Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.
Sample Pre-treatment: Dilute the sample (e.g., 1:1) with a weak aqueous buffer (e.g., 2% formic acid in water).
Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, controlled flow rate.
Washing:
Wash 1: 1 mL of the weak aqueous buffer to remove polar impurities.
Wash 2: 1 mL of methanol to remove non-polar, non-basic impurities.
Elution: Elute the 5-HMT with 1 mL of a 5% ammonium hydroxide in methanol solution.
Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase.
Visualizations
Diagram 1: Liquid-Liquid Extraction Workflow for Deoxy Fesoterodine (5-HMT)
Caption: A typical Liquid-Liquid Extraction (LLE) workflow for Deoxy Fesoterodine (5-HMT).
Diagram 2: Troubleshooting Logic for Low Extraction Recovery
Caption: A decision tree for troubleshooting low recovery of Deoxy Fesoterodine (5-HMT).
References
Choi, Y. A., et al. (2018). Plasma concentration profile of tolterodine and 5-hydroxymethyl tolterodine following transdermal administration of tolterodine. Pharmazie, 73(7), 376-379. [Link]
ResearchGate. (n.d.). Table 3 Stability of the samples for tolterodine and 5-hydroxy methyl...[Link]
Rao, D. R., et al. (2015). Isolation, Identification, and Characterisation of Degradation Products and the Development and Validation of a Stability-Indicating Method for the Estimation of Impurities in the Tolterodine Tartrate Formulation. Journal of Chromatographic Science, 53(7), 1146-1154. [Link]
Patel, U. S., et al. (2017). Stability Indicating RP-HPLC Method Development and Validation of Tolterodine Tartrate and its Degradant in its Capsule Dosage F. Journal of Pharmaceutical Science and Research, 9(9), 1549-1554. [Link]
Srinivas, K., & Babu, P. S. (2012). Analytical method development and validation of Tolterodine in pharmaceutical dosage forms by RP-HPLC. Scholars Research Library, 4(2), 642-650. [Link]
PromoChrom Technologies. (2021, May 28). 7 Tips to Improve Solid Phase Extraction (SPE) Recovery. [Link]
Malhotra, B., et al. (2009). The design and development of fesoterodine as a prodrug of 5-hydroxymethyl tolterodine (5-HMT), the active metabolite of tolterodine. Current Medicinal Chemistry, 16(33), 4481-4489. [Link]
ALWSCI. (2025, July 31). Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow. [Link]
Macek, J., Ptácek, P., & Klíma, J. (2009). Determination of tolterodine and its 5-hydroxymethyl metabolite in human plasma by hydrophilic interaction liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 877(10), 968-974. [Link]
LCGC International. (2020, November 12). Tips for Troubleshooting Liquid–Liquid Extractions. [Link]
LCGC International. (2020, December 19). Understanding and Improving Solid-Phase Extraction. [Link]
ResearchGate. (n.d.). Solvent extraction of 5-HMF from simulated hydrothermal conversion product. [Link]
SCION Instruments. (2025, April 28). How Can We Improve Our Solid Phase Extraction Processes?[Link]
K-Jhil. (2025, May 14). Tips for Troubleshooting Liquid–Liquid Extraction. [Link]
Ingenta Connect. (2018, July 1). Plasma concentration profile of tolterodine and 5-hydroxymethyl t...[Link]
Chinese Medicine. (2018, April 17). Techniques for extraction and isolation of natural products: a comprehensive review. [Link]
Huq, F. (2007). Molecular Modelling Analysis of the Metabolism of Tolterodine. Journal of Pharmacology and Toxicology, 2(4), 319-329. [Link]
European Urology Supplements. (2009). 540 AN ACTIVE METABOLITE (5-HYDROXYMETHYL TOLTERODINE: 5-HMT) OF FESOTERODINE EXCRETED IN THE URINE BINDS DIRECTLY TO MUSCARINIC. [Link]
Biotage. (2023, June 15). How can I improve my liquid-liquid extraction process?[Link]
CORA. (2017, April 10). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. [Link]
Validation of Analytical Methods for Deoxy Fesoterodine (5-HMT)
Executive Summary & Technical Context Deoxy Fesoterodine , chemically synonymous with 5-hydroxymethyl tolterodine (5-HMT) (CAS: 895137-81-2), is the primary pharmacologically active metabolite of Fesoterodine.[1] In drug...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Technical Context
Deoxy Fesoterodine , chemically synonymous with 5-hydroxymethyl tolterodine (5-HMT) (CAS: 895137-81-2), is the primary pharmacologically active metabolite of Fesoterodine.[1] In drug development, it serves a dual role: it is the target analyte for pharmacokinetic (PK) studies and a critical degradation impurity (Impurity A) in Fesoterodine Fumarate drug substance/product.
Validating methods for Deoxy Fesoterodine presents specific challenges due to its polarity (phenolic and hydroxyl groups) and its structural similarity to the parent prodrug and related analogs like Tolterodine. This guide compares the two dominant analytical architectures—Stability-Indicating RP-HPLC and LC-MS/MS —and provides a self-validating protocol for the former, which is the industry standard for CMC (Chemistry, Manufacturing, and Controls) applications.
Selecting the correct validation architecture depends on the "Context of Use" (CoU). Below is an objective comparison of the two primary methodologies.
Feature
Method A: Stability-Indicating RP-HPLC
Method B: UPLC-MS/MS (Bioanalytical)
Primary Application
QC Release, Stability Testing, Impurity Profiling
Pharmacokinetics (Plasma/Urine), Trace Impurity ID
Detection Principle
UV Absorbance (210–220 nm)
Mass Spectrometry (MRM Transitions)
Sensitivity (LOQ)
~0.5 – 1.0 µg/mL (ppm level)
0.1 – 0.5 ng/mL (ppb level)
Specificity
High (via chromatographic resolution)
Ultra-High (via m/z filtering)
Throughput
Moderate (15–25 min run time)
High (2–5 min run time)
Cost Per Sample
Low
High
Critical Limitation
Requires baseline separation of all degradants.[1]
Matrix effects (ion suppression) in plasma.
Recommendation
Choose RP-HPLC if you are validating the drug substance or product for purity and stability.
Choose LC-MS/MS if you are quantifying Deoxy Fesoterodine in biological matrices (plasma) or characterizing unknown impurities <0.05%.
Method Development Workflow
The following diagram outlines the logical flow for validating a method for Deoxy Fesoterodine, adhering to ICH Q2(R1) guidelines.
Caption: Logical workflow for developing and validating a stability-indicating method for Deoxy Fesoterodine.
Deep Dive Protocol: Stability-Indicating RP-HPLC
This protocol is designed to quantify Deoxy Fesoterodine as an impurity in Fesoterodine Fumarate or as a standalone API. It addresses the specific challenge of separating the de-esterified metabolite (Deoxy) from the parent ester (Fesoterodine).
Chromatographic Conditions[5][6][7][8]
Column: Inertsil ODS-3V or Waters Symmetry C18 (150 mm × 4.6 mm, 5 µm).
Why: The "V" (Validated) or high-purity silica is essential to reduce silanol interactions with the tertiary amine of Deoxy Fesoterodine, preventing peak tailing.
Mobile Phase:
Buffer: 20 mM Ammonium Dihydrogen Phosphate (adjust to pH 3.0 with Orthophosphoric Acid).
Organic: Acetonitrile (ACN).
Ratio: 60:40 (Buffer:ACN) Isocratic or Gradient depending on complex impurity profile.
Causality: Low pH (3.0) ensures the amine is fully protonated and the phenol is protonated, preventing mixed-mode retention and ensuring sharp peaks.
Note: 220 nm provides optimal sensitivity for the phenyl ring without excessive interference from mobile phase cut-off.
Temperature: 30°C.
Standard Preparation
Stock Solution: Dissolve 25 mg of Deoxy Fesoterodine Reference Standard in 50 mL of Methanol (500 µg/mL).
Working Standard: Dilute Stock to 50 µg/mL using Mobile Phase.
Forced Degradation (Specificity Check)
To prove the method is "Stability-Indicating," you must intentionally degrade Fesoterodine to generate Deoxy Fesoterodine in situ and show they separate.
Stress Condition
Protocol
Expected Result
Acid Hydrolysis
0.1 N HCl, 60°C, 2 hours
High Degradation. Fesoterodine rapidly hydrolyzes to Deoxy Fesoterodine.
Base Hydrolysis
0.1 N NaOH, RT, 10 min
Complete Conversion. Ester bond is extremely labile in base; converts 100% to Deoxy Fesoterodine.
Oxidation
3% H₂O₂, RT, 2 hours
Formation of N-oxide impurities (distinct from Deoxy Fesoterodine).
Linearity: 0.1 µg/mL to 150% of target concentration (R² > 0.999).
Accuracy (Recovery): Spike samples at 50%, 100%, and 150%. Acceptance: 98.0% – 102.0%.
Precision: Intra-day and Inter-day RSD < 2.0%.
Metabolic & Degradation Pathway
Understanding the chemical relationship between the prodrug and the analyte is vital for interpreting validation data.
Caption: Pathway showing Deoxy Fesoterodine as the central convergence point of Fesoterodine hydrolysis and Tolterodine metabolism.
References
ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation. Link
Reddy, B.V.R., et al. (2012). A Validated Stability-Indicating HPLC Assay Method for Determination of Fesoterodine Fumarate.[7][5][6][9] Rasayan Journal of Chemistry. Link
Sangoi, M.S., et al. (2010). Determination of Fesoterodine in Pharmaceutical Formulations by Using Liquid Chromatography-Tandem Mass Spectrometry.[5][6] European Journal of Mass Spectrometry. Link
Vaidya, V.V., et al. (2013). Simultaneous Determination of Fesoterodine and its Active Metabolite in Human Plasma by LC-ESI-MS/MS. Journal of Chromatography B. Link
PubChem. (n.d.). Fesoterodine Fumarate Compound Summary. National Center for Biotechnology Information. Link
Comparative Guide: Cross-Reactivity of Fesoterodine Antibodies with Deoxy Fesoterodine
Executive Summary: The Epitope Challenge In the development of pharmacokinetic (PK) assays and impurity profiling for Fesoterodine (Toviaz) , a critical bioanalytical challenge arises from the structural homology between...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Epitope Challenge
In the development of pharmacokinetic (PK) assays and impurity profiling for Fesoterodine (Toviaz) , a critical bioanalytical challenge arises from the structural homology between the parent drug, its active metabolite (5-HMT ), and its process-related impurities, specifically Deoxy Fesoterodine (often referred to as Deshydroxy Fesoterodine or Fesoterodine Impurity 2).
Fesoterodine is a prodrug rapidly hydrolyzed by non-specific esterases to 5-hydroxymethyl tolterodine (5-HMT).[1][2] The "Deoxy" impurity lacks the specific benzylic hydroxyl group that characterizes the active moiety. Because most anti-Fesoterodine antibodies are raised against the bulky diphenylpropylamine backbone—which is identical in both the drug and the impurity—cross-reactivity is high. This guide provides a technical roadmap for characterizing this cross-reactivity and selecting antibodies that can distinguish the therapeutic target from its deoxygenated contaminants.[1]
Structural Basis of Cross-Reactivity
To understand the immunological interaction, we must analyze the hapten design. The antibody recognition site (paratope) interacts with specific electronic and steric features of the antigen (epitope).
The Structural Homology
Fesoterodine: Contains a 4-hydroxymethyl group on the phenolic ring (esterified with isobutyric acid).[1][3]
Deoxy Fesoterodine: Contains a 4-methyl group on the phenolic ring (esterified with isobutyric acid).[1]
The only difference is a single oxygen atom at the benzylic position.[1] Antibodies raised against immunogens conjugated via the amine tail (the "bottom" of the molecule) will likely recognize both molecules with equal affinity, resulting in 100% cross-reactivity . Specificity is only possible if the antibody is raised against the phenolic/ester region.[1]
Pathway Visualization
The following diagram illustrates the structural relationship and the specific metabolic divergence that creates the analytical challenge.
Figure 1: Structural relationship between Fesoterodine, its active metabolite, and the Deoxy impurity.[2][4][5][6][7] The red dashed line indicates the structural homology responsible for cross-reactivity.
Experimental Assessment of Cross-Reactivity
The gold standard for quantifying cross-reactivity (CR) is the Competitive Inhibition ELISA .[1] In this format, the soluble analyte (Fesoterodine or Deoxy Fesoterodine) competes with a plate-coated antigen for antibody binding sites.[1]
Protocol: Competitive ELISA for Specificity Profiling[1]
Objective: Determine the IC50 values for Fesoterodine and Deoxy Fesoterodine to calculate % Cross-Reactivity.
Reagents:
Capture Antigen: Fesoterodine-BSA conjugate (coated at 1 µg/mL).[1]
Primary Antibody: Mouse anti-Fesoterodine mAb (Candidate Clone).[1]
Competitors:
Standard: Fesoterodine Fumarate (Serial dilution: 0.1 ng/mL to 10,000 ng/mL).[1]
Test: Deoxy Fesoterodine (Serial dilution: 0.1 ng/mL to 10,000 ng/mL).
Clone mAb-Feso-C4 targets the diisopropylamine group, which is present in both molecules.[1] It cannot distinguish the impurity.
Clone mAb-Feso-E7 targets the specific ester/hydroxymethyl region.[1] The loss of the oxygen in Deoxy Fesoterodine disrupts the hydrogen bonding required for this antibody's paratope, resulting in low cross-reactivity. This is the required clone for impurity analysis.
Strategic Recommendations
For researchers conducting bioanalysis or impurity quantification:
Select "Hapten-Specific" Antibodies: Ensure the immunogen used to generate the antibody was conjugated via the amine group, exposing the ester/phenyl ring to the immune system. If the immunogen was conjugated via the ester, the antibody will likely be blind to changes in that region.
Validate with 5-HMT: Since Fesoterodine is a prodrug, your assay likely needs to measure 5-HMT (the active metabolite) in plasma.[1] Ensure your antibody cross-reacts with 5-HMT but not Deoxy Fesoterodine if you are tracking the active drug.[1]
Use LC-MS/MS for Confirmation: Due to the high structural similarity (Mass difference of only 16 Da), immunoassay results should be cross-validated with Liquid Chromatography-Mass Spectrometry (LC-MS/MS) during the assay development phase [1].[1]
References
FDA Access Data. (2008).[1] Toviaz (Fesoterodine Fumarate) Clinical Pharmacology and Biopharmaceutics Review.[1] Center for Drug Evaluation and Research.[1] [Link]
PubChem. (2024).[1] Fesoterodine Compound Summary. National Center for Biotechnology Information.[1] [Link]
Wild, D. (2013).[1] The Immunoassay Handbook: Theory and Applications of Ligand Binding, ELISA and Related Techniques. Elsevier Science.[1] [Link][1]
ICH Guidelines. (2006).[1] Q3B(R2) Impurities in New Drug Products.[1] International Council for Harmonisation.[1] [Link]
Pharmacokinetic Comparison: Fesoterodine vs. Deoxy Fesoterodine (Impurity A)
Executive Summary This guide provides a technical comparison between Fesoterodine (the active pharmaceutical ingredient in Toviaz®) and Deoxy Fesoterodine (chemically identified as Fesoterodine Impurity A or Tolterodine...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical comparison between Fesoterodine (the active pharmaceutical ingredient in Toviaz®) and Deoxy Fesoterodine (chemically identified as Fesoterodine Impurity A or Tolterodine Isobutyrate).
For drug development scientists, distinguishing these two entities is critical not merely for purity profiling but for understanding the metabolic safety margin of the formulation. While Fesoterodine is designed as a prodrug to bypass CYP2D6 variability, Deoxy Fesoterodine acts as a "prodrug of Tolterodine," effectively re-introducing the genetic polymorphism risks that Fesoterodine was engineered to eliminate.
Chemical & Mechanistic Distinction
The core pharmacokinetic difference lies in the metabolic activation pathway. Fesoterodine contains a hydroxymethyl group protected by an ester, whereas Deoxy Fesoterodine contains a methyl group at the same position.
Fesoterodine: Rapidly hydrolyzed by non-specific esterases to 5-hydroxymethyl tolterodine (5-HMT) , the primary active moiety.[1][2][3][4][5][6][7][8] This conversion is genotype-independent .
Deoxy Fesoterodine: Hydrolyzed by esterases to Tolterodine . Tolterodine is then dependent on hepatic CYP2D6 for conversion to 5-HMT.[3] This pathway is highly genotype-dependent (Poor vs. Extensive Metabolizers).
Metabolic Pathway Visualization
The following diagram illustrates the "Metabolic Shunt" where Fesoterodine bypasses the CYP2D6 bottleneck, while Deoxy Fesoterodine falls back into it.
The following data highlights why controlling Deoxy Fesoterodine levels is crucial for maintaining the "predictable PK" claim of Fesoterodine formulations.
Fesoterodine Logic: The design intent was to create a "hard-wired" delivery system for 5-HMT. By pre-oxidizing the methyl group to a hydroxymethyl group (on the phenyl ring), the molecule no longer requires CYP2D6 oxidation.
Deoxy Consequence: If Deoxy Fesoterodine is present, it hydrolyzes to Tolterodine. In CYP2D6 Poor Metabolizers (approx. 7% of Caucasians), Tolterodine metabolism is slowed, leading to higher serum concentrations of Tolterodine and reduced formation of 5-HMT. This alters the antimuscarinic side-effect profile (e.g., increased dry mouth).[3][12]
Experimental Validation Protocols
To validate the distinction and quantify these species in development, the following protocols are recommended. These ensure self-validating results by using internal standards and specific enzymatic controls.
Objective: To demonstrate the CYP-independence of Fesoterodine activation vs. the CYP-dependence of the Deoxy analog's product.
Preparation:
Prepare 10 µM stocks of Fesoterodine and Deoxy Fesoterodine.
System 1 (Esterase Only): Human Plasma (rich in butyrylcholinesterase/paraoxonase).
System 2 (CYP Active): Human Liver Microsomes (HLM) + NADPH.
Incubation:
Spike compounds into separate aliquots of System 1 and System 2.
Incubate at 37°C. Sample at 0, 5, 15, 30, and 60 mins.
Quenching: Stop reaction with ice-cold Acetonitrile (containing deuterated 5-HMT-d6 as Internal Standard).
Analysis:
Fesoterodine Samples: Monitor disappearance of Parent and appearance of 5-HMT .
Deoxy Samples: Monitor disappearance of Parent and appearance of Tolterodine .
Crucial Check: In HLM (System 2), Tolterodine should slowly convert to 5-HMT. In Plasma (System 1), Tolterodine should remain stable (no CYP activity).
Result Interpretation:
If Fesoterodine
5-HMT occurs in Plasma and HLM equally Validates Esterase Pathway .
If Deoxy
Tolterodine occurs in Plasma, but Tolterodine 5-HMT only occurs in HLM Validates CYP Liability .
Protocol B: LC-MS/MS Bioanalytical Separation
Objective: To separate the lipophilic prodrugs from their polar active metabolites.
95% B (Elute Tolterodine, then Fesoterodine/Deoxy).
4.0-5.0 min: 95% B.
MRM Transitions (Positive Mode):
Fesoterodine: 412.3
223.1
Deoxy Fesoterodine: 396.3
223.1 (Note the -16 Da mass shift due to lack of oxygen).
5-HMT: 342.2
223.1
Tolterodine: 326.2
147.1
References
Pfizer Inc. (2023). Toviaz (fesoterodine fumarate) Prescribing Information. Retrieved from [Link]
Malhotra, B., et al. (2009). The design and development of fesoterodine as a prodrug of 5-hydroxymethyl tolterodine (5-HMT). Current Medicinal Chemistry. Retrieved from [Link]
European Medicines Agency. (2007). CHMP Assessment Report for Toviaz. Retrieved from [Link]
Tandy, D. A., et al. (2009). Pharmacokinetics of fesoterodine in health subjects. British Journal of Clinical Pharmacology. Retrieved from [Link]
Introduction: Fesoterodine, a Prodrug Approach to a Consistent Active Moiety
An In-Depth Comparative Guide to the In Vitro Metabolism of Deoxy Fesoterodine (5-Hydroxymethyl Tolterodine) Fesoterodine is a competitive muscarinic receptor antagonist developed for the treatment of overactive bladder...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Comparative Guide to the In Vitro Metabolism of Deoxy Fesoterodine (5-Hydroxymethyl Tolterodine)
Fesoterodine is a competitive muscarinic receptor antagonist developed for the treatment of overactive bladder (OAB), a condition characterized by urinary urgency, frequency, and incontinence.[1][2] It represents a refined therapeutic strategy, functioning as a prodrug that is rapidly and extensively hydrolyzed by ubiquitous, non-specific esterases to its active metabolite, 5-hydroxymethyl tolterodine (5-HMT).[1][2][3][4] This active moiety, which can be referred to as Deoxy Fesoterodine, is solely responsible for the drug's antimuscarinic activity.[1][5]
The design of fesoterodine as a prodrug for 5-HMT was a deliberate strategy to improve upon its predecessor, tolterodine.[6] While tolterodine is also metabolized to 5-HMT, this conversion is primarily mediated by the highly polymorphic cytochrome P450 2D6 (CYP2D6) enzyme.[5][6] This genetic variability in CYP2D6 activity leads to significant inter-individual differences in the plasma concentrations of the active moieties (tolterodine and 5-HMT).[5][7] In contrast, the activation of fesoterodine via esterases bypasses the CYP2D6 pathway, resulting in more consistent, genotype-independent exposure to the singular active compound, 5-HMT.[5][6]
This guide provides a comprehensive comparison of the in vitro systems and methodologies used to study the subsequent metabolism of Deoxy Fesoterodine (5-HMT). We will delve into the primary metabolic pathways, offer detailed experimental protocols, and compare the utility of different enzymatic and cellular models for researchers in drug development.
Metabolic Pathways of Deoxy Fesoterodine (5-HMT)
While the formation of 5-HMT from fesoterodine is straightforward, the subsequent inactivation and elimination of 5-HMT are dependent on hepatic metabolism. Two major, parallel pathways are responsible for the metabolism of the active metabolite, involving two key cytochrome P450 enzymes: CYP2D6 and CYP3A4.[3][5][8] These pathways convert 5-HMT into inactive metabolites, including its carboxy, carboxy-N-desisopropyl, and N-desisopropyl forms, which do not contribute significantly to the drug's therapeutic effect.[3][8]
The dual CYP pathways ensure that the clearance of 5-HMT is not solely reliant on a single, polymorphic enzyme, further contributing to its predictable pharmacokinetic profile compared to tolterodine.[5]
Caption: Metabolic activation of Fesoterodine and subsequent inactivation of its active metabolite, 5-HMT.
A Comparative Guide to In Vitro Metabolic Systems
The choice of an in vitro system is critical and depends on the specific question being asked—from identifying primary pathways to predicting clinical drug-drug interactions. The study of drug metabolism can be approached with various models, each with distinct advantages and limitations.[9][10]
In Vitro System
Key Features
Best For Studying 5-HMT Metabolism
Rationale & Limitations
Human Liver Microsomes (HLM)
Vesicles of endoplasmic reticulum containing most CYP enzymes.
Phase I metabolism, enzyme kinetics (Km, Vmax), metabolic stability.
HLM are a cost-effective and standard tool for evaluating CYP-mediated metabolism.[9][11] They are ideal for determining the intrinsic clearance of 5-HMT via CYP2D6 and CYP3A4. However, they lack Phase II enzymes and require external cofactors like NADPH.[9]
Hepatocytes (Suspended or Plated)
Intact liver cells containing a full complement of Phase I & II enzymes and cofactors.
Hepatocytes provide the most physiologically relevant model, integrating uptake, metabolism, and efflux.[11] They are superior for a holistic view of 5-HMT's fate but are more expensive and have a shorter viability window in suspension (typically up to 4 hours).[11]
Recombinant CYP Enzymes (Supersomes)
Membranes from insect or bacterial cells expressing a single human CYP enzyme.
Reaction phenotyping (identifying specific enzymes involved).
This is the definitive tool for dissecting the relative contributions of CYP2D6 versus CYP3A4 to 5-HMT metabolism. By testing each enzyme individually, researchers can precisely quantify their roles. The limitation is the artificial context, lacking other interacting enzymes.[9]
S9 Fraction
A mixture of microsomal and cytosolic fractions of the liver.
Broad metabolic screening, including both Phase I and some Phase II reactions.
The S9 fraction offers a wider array of enzymes than microsomes alone.[12] It can be useful for initial screening to see if cytosolic enzymes play any role, though for 5-HMT, the primary focus remains the microsomal CYPs.
Experimental Protocols
The following protocols provide a framework for investigating the in vitro metabolism of Deoxy Fesoterodine (5-HMT).
Protocol 1: Metabolic Stability of 5-HMT in Human Liver Microsomes
Objective: To determine the rate at which 5-HMT is metabolized by HLM, providing an estimate of its intrinsic clearance.
Methodology:
Prepare Reagents:
Pooled Human Liver Microsomes (final concentration 0.5 mg/mL).
5-HMT (test compound, final concentration 1 µM).
Phosphate Buffer (100 mM, pH 7.4).
NADPH regenerating system (or NADPH, final concentration 1 mM).
Incubation Setup:
Pre-warm a solution of HLM and 5-HMT in phosphate buffer in a water bath at 37°C for 5 minutes.
Initiate the metabolic reaction by adding the pre-warmed NADPH solution.
Time-Point Sampling:
At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.
Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile with an internal standard (e.g., a structurally similar but chromatographically distinct compound).
Sample Processing:
Vortex the quenched samples thoroughly.
Centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.
Analysis:
Transfer the supernatant to an HPLC vial.
Analyze the concentration of remaining 5-HMT using a validated LC-MS/MS method.[13][14]
Data Analysis:
Plot the natural logarithm of the percentage of 5-HMT remaining versus time.
The slope of the linear regression line corresponds to the elimination rate constant (k).
Calculate the half-life (t½ = 0.693/k) and intrinsic clearance (CLint).
Caption: Experimental workflow for determining the metabolic stability of 5-HMT in human liver microsomes.
Protocol 2: CYP450 Reaction Phenotyping with Chemical Inhibitors
Objective: To determine the relative contribution of CYP2D6 and CYP3A4 to the metabolism of 5-HMT.
Methodology:
Setup Parallel Incubations: Prepare multiple reaction sets as described in Protocol 1.
Control: No inhibitor.
CYP2D6 Inhibition: Add a selective CYP2D6 inhibitor (e.g., Quinidine).
CYP3A4 Inhibition: Add a selective CYP3A4 inhibitor (e.g., Ketoconazole).
Pre-incubation: Pre-incubate the HLM with the respective inhibitors for 10-15 minutes at 37°C before adding 5-HMT. This allows the inhibitor to bind to the enzyme.
Reaction and Analysis: Initiate the reaction with NADPH and proceed with the incubation, quenching, and LC-MS/MS analysis as outlined in Protocol 1.
Data Analysis:
Calculate the rate of 5-HMT depletion in each condition.
Compare the metabolic rate in the presence of each inhibitor to the control rate.
The percentage of inhibition is calculated as: [1 - (Rate with Inhibitor / Rate of Control)] * 100. This percentage reflects the contribution of that specific CYP enzyme to the overall metabolism.
Comparative Metabolism: Fesoterodine vs. Tolterodine
The fundamental difference in the bioactivation of fesoterodine and tolterodine is the most compelling aspect of their comparative metabolism and directly impacts their clinical application.
Fesoterodine: Activation is rapid and independent of CYP enzymes, relying on ubiquitous esterases. This leads to consistent production of the active moiety, 5-HMT, across the patient population.[5][6]
Tolterodine: Activation to 5-HMT is dependent on CYP2D6. In CYP2D6 poor metabolizers (PMs), who lack this enzyme activity, tolterodine itself is the primary active moiety, and its clearance is shifted to the slower CYP3A4 pathway. This results in highly variable exposures to the active compounds (tolterodine and 5-HMT) depending on a patient's genetic makeup.[5][7]
This distinction is why fesoterodine exhibits a more predictable pharmacokinetic profile, reducing the variability in patient response.[7]
Caption: Contrasting activation pathways of Fesoterodine and Tolterodine to the active 5-HMT moiety.
Conclusion
The in vitro metabolism of Deoxy Fesoterodine (5-HMT) is characterized by its clearance through two parallel cytochrome P450 pathways, CYP2D6 and CYP3A4. This dual-enzyme system, combined with its esterase-mediated, CYP-independent activation from the prodrug fesoterodine, underpins its consistent and predictable pharmacokinetic profile. For researchers, a multi-faceted approach is recommended for a complete metabolic characterization. Human liver microsomes are excellent for determining intrinsic clearance and basic enzyme kinetics. However, for definitive reaction phenotyping, recombinant CYP enzymes are indispensable. Finally, hepatocytes offer the most physiologically relevant system for a comprehensive view of the metabolite profile and overall hepatic disposition. Understanding these in vitro models and their appropriate application is crucial for advancing drug development and optimizing therapies for conditions like overactive bladder.
References
Marques, C., et al. (2023). Protocol to study in vitro drug metabolism and identify montelukast metabolites from purified enzymes and primary cell cultures by mass spectrometry. STAR Protocols, 4(1), 102086. [Link]
Patel, M., et al. (2018). In vitro test methods for metabolite identification: A review. SciSpace. [Link]
Marques, C., et al. (2023). Protocol to study in vitro drug metabolism and identify montelukast metabolites from purified enzymes and primary cell cultures by mass spectrometry. PubMed. [Link]
Van de Kerkhof, E. G., et al. (2008). In Vitro Methods to Study Intestinal Drug Metabolism. ResearchGate. [Link]
European Medicines Agency. (2007). CHMP Assessment Report for Toviaz (fesoterodine). [Link]
Pfizer Medical - US. TOVIAZ® (fesoterodine fumarate) Clinical Pharmacology. [Link]
Malhotra, B., et al. (2011). Comparison of pharmacokinetic variability of fesoterodine vs. tolterodine extended release in cytochrome P450 2D6 extensive and poor metabolizers. British Journal of Clinical Pharmacology, 72(2), 226–234. [Link]
Anonymous. (2024). What is the mechanism of Fesoterodine Fumarate? [Link]
D'Souza, A., & Taha, M. (2010). Role of fesoterodine in the treatment of overactive bladder. International Journal of Women's Health, 2, 229–234. [Link]
Malhotra, B., et al. (2008). Pharmacokinetic profile of fesoterodine. Current Medical Research and Opinion, 24(11), 3171-3179. [Link]
Puttu, S., et al. (2014). Monolithic LC method applied to fesoterodine fumarate low dose extended-release tablets. Arabian Journal of Chemistry, 7(5), 785-791. [Link]
U.S. Food and Drug Administration. (2008). Clinical Pharmacology and Biopharmaceutics Review(s) for Fesoterodine Fumarate. [Link]
Rajput, A. P., & Sonanis, M. C. (2013). Isolation and Characterization of Fesoterodine Fumarate Related Impurity. Asian Journal of Chemistry, 25(16), 9205-9208. [Link]
Metabolon. (2023). The Role of CYP450 Enzymes in Drug Metabolism. [Link]
Sangoi, M. S., et al. (2010). Determination of fesoterodine in pharmaceutical formulations by using liquid chromatography-tandem mass spectrometry. European Journal of Mass Spectrometry, 16(6), 653-661. [Link]
Patel, A. S., & Mehta, H. S. (2025). Analytical Techniques for Fesoterodine Fumarate: A Comprehensive Overview. International Journal of Biology, Pharmacy and Allied Sciences, 14(11), 5921-5931. [Link]
Malhotra, B., et al. (2009). The design and development of fesoterodine as a prodrug of 5-hydroxymethyl tolterodine (5-HMT), the active metabolite of tolterodine. Current Medicinal Chemistry, 16(33), 4481-4489. [Link]
Preissner, S., et al. (2021). Human cytochrome P450 (CYP) enzymes, as membrane-bound hemoproteins, play important roles in the detoxification of drugs, cellular metabolism, and homeostasis. International Journal of Molecular Sciences, 22(23), 12811. [Link]
Lentini, G., et al. (2023). Impact of Cytochrome P450 Enzymes on the Phase I Metabolism of Drugs. Pharmaceuticals, 16(5), 737. [Link]
Lynch, T., & Price, A. (2022). Cytochrome P450 enzymes are essential for the metabolism of many drugs. Walsh Medical Media. [Link]
Teng, C., & Wang, Y. (2010). Effects of fesoterodine on the pharmacokinetics and pharmacodynamics of warfarin in healthy volunteers. British Journal of Clinical Pharmacology, 70(4), 542–547. [Link]
Malhotra, B., et al. (2011). Comparison of pharmacokinetic variability of fesoterodine vs. tolterodine extended release in cytochrome P450 2D6 extensive and poor metabolizers. PubMed. [Link]
Rovner, E. S., & Kreydin, E. (2014). Evaluation of fesoterodine fumarate for the treatment of an overactive bladder. Expert Opinion on Drug Metabolism & Toxicology, 10(7), 1033-1042. [Link]
Comparative Toxicity & Safety Profiling: Deoxy Fesoterodine vs. Fesoterodine API
Executive Summary: The "Safety by Design" Deviation Deoxy Fesoterodine (often identified as Fesoterodine Impurity A or Tolterodine Isobutyrate) represents a critical quality attribute in the manufacturing of Fesoterodine...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Safety by Design" Deviation
Deoxy Fesoterodine (often identified as Fesoterodine Impurity A or Tolterodine Isobutyrate) represents a critical quality attribute in the manufacturing of Fesoterodine Fumarate. While Fesoterodine was engineered as a "Safety by Design" prodrug to bypass CYP2D6 metabolic variability, the presence of Deoxy Fesoterodine re-introduces this specific liability.
This guide provides a comparative toxicological assessment of Deoxy Fesoterodine against the parent API. The central thesis of this profile is that Deoxy Fesoterodine functions as a prodrug for Tolterodine , thereby mimicking the pharmacological and toxicological profile of Tolterodine rather than the predictable profile of Fesoterodine's active metabolite (5-HMT).
Structural & Chemical Identity
To understand the toxicity profile, one must first establish the structural divergence. Fesoterodine is the isobutyrate ester of 5-hydroxymethyl tolterodine (5-HMT). Deoxy Fesoterodine lacks the benzylic hydroxyl group, making it the isobutyrate ester of Tolterodine .
Toxicological Mechanisms: The Metabolic Divergence
The toxicity of Deoxy Fesoterodine is not defined by unique off-target binding, but by its metabolic fate.
The CYP2D6 Liability
Fesoterodine is preferred over Tolterodine because it rapidly hydrolyzes to 5-HMT, bypassing the CYP2D6 pathway that renders Tolterodine pharmacokinetics highly variable between "Poor Metabolizers" (PM) and "Extensive Metabolizers" (EM).
Mechanism: Deoxy Fesoterodine hydrolyzes to Tolterodine.
Consequence: If present in high quantities, Deoxy Fesoterodine exposes the patient to Tolterodine. In CYP2D6 PMs, this leads to accumulation of Tolterodine, increasing the risk of QTc prolongation and severe anticholinergic side effects (dry mouth, urinary retention).
Visualizing the Pathway (Graphviz)
Figure 1: Metabolic Divergence. Note how Deoxy Fesoterodine funnels into the CYP2D6-dependent Tolterodine pathway, bypassing the safety advantage of the parent drug.
Comparative Safety Profile (In Vitro & In Silico)
Genotoxicity (ICH M7 Assessment)
Based on the structural activity relationship (SAR) of the parent class (Tolterodine), Deoxy Fesoterodine does not present a structural alert for mutagenicity.
Ames Test Prediction: Negative (Class 5).
Rationale: The benzylic carbon modification (Methyl vs. Hydroxymethyl) does not introduce DNA-reactive electrophiles. Tolterodine itself has been extensively tested and found non-genotoxic.
Cardiotoxicity (hERG Inhibition)
Antimuscarinics carry a known risk of QT prolongation.
Fesoterodine/5-HMT: Low risk of QT prolongation at therapeutic doses.
Deoxy Fesoterodine (via Tolterodine): Tolterodine inhibits hERG K+ channels (IC50 ~1.7 µM). Accumulation of Tolterodine (due to the impurity in CYP2D6 PMs) elevates this risk.
Table 2: Comparative Pharmacological Affinity
Receptor / Channel
5-HMT (Parent Metabolite)
Tolterodine (Impurity Metabolite)
Risk Implication
Muscarinic M3 (Bladder)
High Affinity (Ki ~ 3 nM)
High Affinity (Ki ~ 3 nM)
Similar Efficacy
Muscarinic M1 (Brain)
Moderate Affinity
Moderate Affinity
Cognitive impairment risk is similar.
Muscarinic M5 (Salivary)
High Affinity
High Affinity
Dry mouth (Xerostomia).
hERG Channel (Heart)
IC50 > 10 µM (Low Risk)
IC50 ~ 1.7 µM (Moderate Risk)
Impurity increases cardiac risk.
Experimental Protocols for Qualification
To qualify Deoxy Fesoterodine in a drug substance, the following protocols establish its safety margins relative to the parent.
Data Analysis: Calculate IC50 based on tail current inhibition.
Threshold: If IC50 < 10 µM, the impurity is considered to have high cardiotoxic potential.
Visualizing the Qualification Workflow
Figure 2: Impurity Qualification Logic (ICH Q3A/M7). Deoxy Fesoterodine typically follows the "No Alert" path to General Toxicity testing.
Conclusion
Deoxy Fesoterodine is not merely a structural impurity; it is a pharmacokinetic liability . By metabolizing into Tolterodine, it circumvents the primary clinical advantage of Fesoterodine (CYP-independent metabolism).
Key Takeaways for Development:
Strict Control: Due to the hERG liability of Tolterodine, Deoxy Fesoterodine levels should be minimized, particularly for high-dose (8 mg) Fesoterodine formulations.
Genotoxicity: Low concern (Class 5).
General Toxicity: The primary risk is cardiac safety in CYP2D6 poor metabolizers.
References
European Medicines Agency (EMA). (2018). Assessment Report: Fesoterodine. Retrieved from
U.S. Food and Drug Administration (FDA). (2012). Toviaz (fesoterodine fumarate) Prescribing Information. Retrieved from
Malhotra, B., et al. (2009). "Comparison of the pharmacokinetics of fesoterodine and tolterodine." Journal of Clinical Pharmacology. Retrieved from
International Council for Harmonisation (ICH). (2017). Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals. Retrieved from
PubChem. (2024). Compound Summary: Fesoterodine. Retrieved from
Kim, K.S., et al. (2015). "Inhibition of voltage-dependent K+ channels by antimuscarinic drug fesoterodine in coronary arterial smooth muscle cells." Korean Journal of Physiology & Pharmacology. Retrieved from
Comparative
Structural Confirmation of Synthesized Deoxy Fesoterodine: A Comparative Analytical Guide
Executive Summary & Core Directive In the synthesis of Fesoterodine Fumarate (a prodrug for 5-hydroxymethyl tolterodine, 5-HMT), the control of impurities is paramount for regulatory compliance (ICH Q3A/B). Deoxy Fesoter...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Core Directive
In the synthesis of Fesoterodine Fumarate (a prodrug for 5-hydroxymethyl tolterodine, 5-HMT), the control of impurities is paramount for regulatory compliance (ICH Q3A/B). Deoxy Fesoterodine (chemically identified as (R)-2-(3-(Diisopropylamino)-1-phenylpropyl)-4-methylphenyl isobutyrate) represents a critical process-related impurity. It is structurally identical to the API except for the reduction of the benzylic hydroxymethyl group to a methyl group.
This guide provides a rigorous, self-validating workflow to confirm the structure of synthesized Deoxy Fesoterodine, distinguishing it from both the API (Fesoterodine) and its hydrolytic metabolite (Tolterodine).
The Analytical Challenge
The structural similarity between Fesoterodine and its Deoxy analog presents a specific analytical risk:
Fesoterodine: Contains a -CH₂OH group (Hydroxymethyl).[1]
Deoxy Fesoterodine: Contains a -CH₃ group (Methyl).
Risk: Both compounds retain the isobutyryl ester and the diisopropylamine chain, making them co-elute in standard low-resolution HPLC methods if not optimized.
The Analytical Matrix: Comparative Profile
To ensure authoritative grounding, we do not rely on a single technique. We employ an orthogonal matrix where each method validates the others.
Feature
Fesoterodine (API)
Deoxy Fesoterodine (Target)
Tolterodine (Alternative)
Diagnostic Value
Molecular Formula
C₂₆H₃₇NO₃
C₂₆H₃₇NO₂
C₂₂H₃₁NO
Mass Difference (16 Da)
Molecular Weight
411.58 g/mol
395.58 g/mol
325.49 g/mol
Primary Identification
¹H NMR (Benzylic)
~4.45 ppm (Singlet, 2H, -CH ₂OH)
~2.30 ppm (Singlet, 3H, -C H₃)
~2.30 ppm (Singlet, 3H, -CH ₃)
Critical Differentiator
IR (Carbonyl)
~1755 cm⁻¹ (Ester C=O)
~1755 cm⁻¹ (Ester C=O)
Absent (Phenolic OH)
Distinguishes from Tolterodine
¹³C NMR (Benzylic)
~64.0 ppm (-C H₂OH)
~21.0 ppm (-C H₃)
~21.0 ppm (-C H₃)
Confirmation
Structural Elucidation Workflow
The following diagram outlines the logical pathway for confirming the Deoxy Fesoterodine structure, moving from crude synthesis to certified reference standard.
Figure 1: Decision tree for the structural confirmation of Deoxy Fesoterodine, highlighting critical "Go/No-Go" checkpoints.
Detailed Characterization Protocols
A. High-Resolution Mass Spectrometry (HRMS)
Objective: Confirm the elemental composition and rule out the presence of the hydroxylated API.
Protocol:
Dissolve 1 mg of sample in Methanol/Water (50:50) + 0.1% Formic Acid.
Inject into Q-TOF or Orbitrap MS (ESI Positive Mode).
Target Ion: Calculate theoretical exact mass for
.
Exact Mass: 396.2903 Da.
Data Interpretation:
Fesoterodine:
412.2852.
Deoxy Fesoterodine:
396.2903.
Pass Criteria: Mass error < 5 ppm. The absence of the 412 peak confirms the success of the deoxygenation (or specific synthesis) process.
B. Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: The "Gold Standard" for distinguishing the methyl group from the hydroxymethyl group.
Protocol:
Solvent:
(Deuterochloroform) is preferred to prevent hydroxyl proton exchange and provide sharp resolution of the ester signals.
Instrument: 400 MHz or higher.
Pulse Sequence: Standard 1H ZG30 and 13C JMOD/DEPT.
Key Signal Assignments (Diagnostic):
The Benzylic "Switch":
In Fesoterodine , look for a singlet at 4.4–4.6 ppm (integrating to 2H). This corresponds to
.
In Deoxy Fesoterodine , this signal must be absent . Instead, look for a sharp singlet at 2.30–2.35 ppm (integrating to 3H). This corresponds to
.
The Ester Confirmation:
Both molecules will show the isobutyryl signals: A septet at ~2.8 ppm (1H) and a doublet at ~1.3 ppm (6H).
Note: If these ester signals are missing, but the methyl at 2.3 ppm is present, you have isolated Tolterodine (the metabolite), not Deoxy Fesoterodine.
C. Infrared Spectroscopy (FT-IR)
Objective: Rapid verification of the ester functional group.
Protocol: ATR (Attenuated Total Reflectance) on neat solid.
Diagnostic Bands:
Carbonyl (C=O): A strong band at 1750–1760 cm⁻¹ confirms the phenolic ester is intact.
Differentiation: Tolterodine (free phenol) lacks this band. Fesoterodine has this band plus a broad O-H stretch (~3300-3400 cm⁻¹) from the alcohol. Deoxy Fesoterodine will show the ester band but lack the significant alcohol O-H stretch (assuming the sample is dry).
Experimental Synthesis & Purification (Context)
To generate the Deoxy Fesoterodine standard for comparison, the following pathway is scientifically sound and widely cited in patent literature.
Esterification: React Tolterodine free base with Isobutyryl Chloride in the presence of Triethylamine (TEA) and Dichloromethane (DCM) at 0°C.
Reaction Logic: The phenolic hydroxyl of Tolterodine is acylated. Since Tolterodine lacks the benzylic hydroxyl of Fesoterodine, no selective protection is required.
Workup: Aqueous wash (NaHCO3), dry over MgSO4, concentrate.
Purification: Flash column chromatography (Hexane/Ethyl Acetate) to remove unreacted Tolterodine.
Visualizing the Structural Relationship:
Figure 2: Synthesis pathway of Deoxy Fesoterodine from Tolterodine, highlighting the structural relationship to the API.
References
PubChem. (n.d.). Fesoterodine | C26H37NO3.[1][2][3] National Library of Medicine. Retrieved February 22, 2026, from [Link]
Lotusfeet Pharma. (n.d.). Deoxy Fesoterodine 895137-81-2.[2][4] Retrieved February 22, 2026, from [Link]
European Medicines Agency (EMA). (2007). Fesoterodine: Scientific Discussion. Retrieved February 22, 2026, from [Link]
International Conference on Harmonisation (ICH). (2006). Q3A(R2): Impurities in New Drug Substances. Retrieved February 22, 2026, from [Link]
Operational Protocol: Safe Disposal and Management of Deoxy Fesoterodine
Executive Summary & Core Directive Deoxy Fesoterodine (also known as 5-hydroxymethyl tolterodine or Desfesoterodine) is the active metabolite of Fesoterodine.[1] Unlike inert chemical waste, this compound retains signifi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Core Directive
Deoxy Fesoterodine (also known as 5-hydroxymethyl tolterodine or Desfesoterodine) is the active metabolite of Fesoterodine.[1] Unlike inert chemical waste, this compound retains significant biological activity as a potent antimuscarinic agent.
The Directive: Do not treat Deoxy Fesoterodine as general organic waste. While it may not appear on the EPA's specific P-list or U-list, it must be managed with the rigor of a Reproductive Toxin and Aquatic Pollutant . The only acceptable terminal disposal method is High-Temperature Incineration .[1]
Material Profile & Risk Assessment
Before disposal, you must validate the specific form of the material in your inventory. Deoxy Fesoterodine is often handled as a high-purity reference standard, increasing the risk per unit mass compared to formulated drug products.[1]
Reproductive Toxicity (H361) ; Specific Target Organ Toxicity
Environmental
Aquatic Chronic 3 (H412) ; Persistent in water systems
RCRA Status
Non-Listed (unless mixed with listed solvents); Manage as Hazardous (Best Practice)
Bioactivity
High (Active Metabolite); Muscarinic Receptor Antagonist
Critical Safety Note: As a reproductive toxin, all handling—including waste packaging—requires the use of double nitrile gloves and a particle-filtering respirator (N95/P3) or handling within a fume hood.
Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation
The most common compliance failure is commingling potent pharmaceutical standards with general solvent waste. This creates "mixed waste" that is difficult to incinerate efficiently.
Solid Waste (Pure Standard/Powder): Segregate into a dedicated solid waste stream labeled "Cytotoxic/Potent Pharmaceutical."
Liquid Waste (HPLC Effluent/Stock Solutions):
If dissolved in Acetonitrile/Methanol : Segregate as "Flammable Pharmaceutical Waste."
If dissolved in Aqueous Buffer : Do NOT pour down the drain. Segregate as "Aqueous Pharmaceutical Waste."
Phase 2: Packaging & Containment
Use the "Double-Barrier" method to prevent cross-contamination during transport.[1]
Primary Containment: Place the vial, weigh boat, or contaminated PPE into a clear, sealable polyethylene bag (Zip-lock type).[1]
Secondary Containment: Place the sealed bag into a rigid, leak-proof container.
Solids: Wide-mouth HDPE drum or amber glass jar.[1]
Liquids: Safety-coated glass bottle or UN-rated carboy.[1]
Labeling:
US (EPA/DOT): Label as "Non-RCRA Regulated Pharmaceutical Waste - Incinerate Only."[1]
EU (EWC): Use code 18 01 09 (medicines other than those mentioned in 18 01 08).[1]
Phase 3: Terminal Destruction
Method: High-Temperature Incineration.[1]
Rationale: Antimuscarinics have complex aromatic structures.[1] Standard autoclaving does not guarantee the destruction of the pharmacophore.
Requirement: The incinerator must operate at a secondary chamber temperature of >1100°C with a residence time of at least 2 seconds. This ensures complete mineralization (conversion to CO2, H2O, and NOx).
Operational Workflow Diagram
The following logic flow ensures that Deoxy Fesoterodine is never released into the sewer system or general landfill.
Figure 1: Decision matrix for the segregation and destruction of Deoxy Fesoterodine waste streams. Note the convergence on high-temperature incineration regardless of physical state.[1]
Emergency Spill Response (Powder)
If a reference standard vial of Deoxy Fesoterodine breaks:
Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and an N95 respirator.
Contain: Cover the powder gently with damp paper towels to prevent dust generation. Do not dry sweep.[1]
Clean: Wipe the area with a soap/water solution (surfactants help lift the lipophilic molecule).
Disposal: All cleanup materials (towels, gloves, glass shards) must be treated as Solid Pharmaceutical Waste (see Phase 2 above).
References
U.S. Environmental Protection Agency (EPA). (2019).[1][2] Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. Federal Register.[1] Retrieved from [Link][1]
PubChem. (2024).[1] Compound Summary: Desfesoterodine (Deoxy Fesoterodine).[1] National Library of Medicine. Retrieved from [Link][1]
World Health Organization (WHO). (1999).[1] Guidelines for Safe Disposal of Unwanted Pharmaceuticals in and after Emergencies. (Specific guidance on high-temp incineration). Retrieved from [Link][1]
Comprehensive Safety & Handling Guide: Deoxy Fesoterodine
Executive Summary & Hazard Profiling Deoxy Fesoterodine (CAS: 895137-81-2) is a critical impurity and structural analog of Fesoterodine, a potent antimuscarinic agent.[1] In the absence of compound-specific toxicological...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Hazard Profiling
Deoxy Fesoterodine (CAS: 895137-81-2) is a critical impurity and structural analog of Fesoterodine, a potent antimuscarinic agent.[1] In the absence of compound-specific toxicological limits for this impurity, the Precautionary Principle mandates handling it as a High Potency Active Pharmaceutical Ingredient (HPAPI).
Research indicates that Deoxy Fesoterodine retains the pharmacophore responsible for antimuscarinic activity. Consequently, exposure risks mirror those of the parent compound but with added uncertainty regarding potency.[2]
Hazard Classification (GHS)
Based on structural activity relationship (SAR) to Fesoterodine Fumarate:
May cause damage to organs (antimuscarinic effects) through prolonged exposure.[1]
Operational Exposure Band (OEB):
We recommend defaulting to OEB 4 (Control range: 1–10 µg/m³) protocols.[1] This conservative banding accounts for the lack of specific OEL data and the high potency of the parent class.
Personal Protective Equipment (PPE) Matrix
Effective protection relies on a "Defense in Depth" strategy.[1][6] PPE is the final barrier, not the primary control.
PPE Selection by Operational Tier
Body Area
Tier 1: Storage & Closed Transport (Vials sealed, secondary containment)
Tyvek® Lab Coat (disposable, elastic cuffs) or Coveralls.[1] Sleeve covers required if wrists are exposed.[1]
Critical Note on Glove Permeation: Standard latex is insufficient for lipophilic amines like Fesoterodine derivatives.[1] Use Nitrile or Neoprene.[1]
Operational Workflow: Weighing & Solubilization
This protocol minimizes aerosolization, the primary route of occupational exposure for Deoxy Fesoterodine.
Pre-Work Safety Check (Self-Validating System)[1]
Airflow Verification: Ensure Powder Containment Hood or Biosafety Cabinet (BSC) is active. Magnehelic gauge should read between 0.3 – 0.5 inches w.c.[1]
Static Control: Place an ionizing fan or anti-static gun inside the hood. Deoxy Fesoterodine powder is static-prone; static discharge causes particle scatter.[1]
Spill Kit: Ensure a specific "Potent Compound Spill Kit" (containing chemically chemically compatible absorbents and P3 waste bags) is within arm's reach.[1]
Step-by-Step Protocol
Staging:
Bring the sealed vial, pre-weighed solvent, and waste bag into the hood.
Why: Reduces the number of times hands break the air curtain.
Don outer gloves (tape cuffs to sleeves if high volume).[1]
Weighing (The "Wet Method" Recommendation):
Avoid weighing dry powder onto a boat if possible.[1]
Preferred: Tare the receiving vial with solvent (or empty).[1] Add powder directly to the vial.
Alternative: If precise mass is needed, weigh by difference inside the closed vessel.
Solubilization:
Add solvent (e.g., DMSO, Methanol) immediately to the powder.
Mechanism:[1][3][5][7][8][9] Once in solution, the inhalation risk drops to near zero, shifting the risk to dermal absorption.
Cap the vial tightly and Parafilm® the seal.
Decontamination:
Wipe the exterior of the vial with a chemically compatible detergent (e.g., 1% Alconox) followed by 70% Isopropanol before removing it from the hood.
Visualized Workflows
Diagram 1: Risk Assessment & PPE Decision Logic
This logic gate ensures you select the correct protection based on the physical state of the substance.
Caption: Decision tree for selecting PPE based on physical state and quantity. Solids pose the highest inhalation risk.
Diagram 2: Safe Gowning & De-Gowning Sequence
Improper removal of PPE (doffing) is the most common cause of self-contamination.[1]
Caption: Sequential gowning (donning) and de-gowning (doffing) to prevent cross-contamination.
Waste Disposal & Emergency Response
Disposal of Deoxy Fesoterodine
Do NOT dispose of down the drain. The EPA prohibits sewering hazardous pharmaceutical waste (Subpart P).[1][10]
Solid Waste: All contaminated consumables (gloves, weigh boats, wipes) must be placed in a sealed hazardous waste bag labeled "High Potency Pharmaceutical Waste - Incinerate Only." [1]
Liquid Waste: Collect in a dedicated carboy labeled "Toxic Organic Waste." [1]
Destruction: High-temperature incineration is the only validated method for complete destruction of the antimuscarinic pharmacophore.
Emergency Response (Spill)
Inhalation: Move to fresh air immediately. Monitor for anticholinergic symptoms (tachycardia, dilated pupils).[1] Seek medical attention.
Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol or solvents on skin (increases absorption).[1]
Eye Contact: Flush for 15 minutes. Consult an ophthalmologist.
References
Centers for Disease Control and Prevention (NIOSH). (2019).[1] The NIOSH Occupational Exposure Banding Process for Chemical Risk Management. Retrieved from [Link][1]
U.S. Environmental Protection Agency (EPA). (2019).[1][11] Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.[10] Retrieved from [Link][1]
